(2,2-Diphenylcyclopropyl)methanol

Core Science & Biosynthesis

(2,2-Diphenylcyclopropyl)methanol: Structural Dynamics, Synthetic Utility, and Mechanistic Applications

Executive Summary

(2,2-Diphenylcyclopropyl)methanol is a highly specialized cyclopropylcarbinol derivative that occupies a unique intersection between enzymology and pharmaceutical development. Characterized by a highly strained three-membered carbocycle flanked by bulky geminal phenyl groups, this molecule serves as a critical mechanistic probe (radical clock) for elucidating the catalytic cycles of metalloenzymes such as Soluble Methane Monooxygenase (sMMO). Concurrently, its chiral derivatives act as indispensable building blocks in the asymmetric synthesis of complex active pharmaceutical ingredients (APIs), most notably the antiarrhythmic agent Cibenzoline.

This whitepaper provides an in-depth technical analysis of the compound’s physicochemical properties, its role in ultrafast enzymatic profiling, and validated synthetic workflows for its application in drug development.

Physicochemical Profiling & Structural Dynamics

The chemical behavior of (2,2-diphenylcyclopropyl)methanol is dictated by the immense steric bulk of the geminal diphenyl substitution paired with the inherent ring strain of the cyclopropane core. The primary hydroxymethyl group provides a versatile handle for functionalization, while the rigid cyclopropane geometry restricts conformational freedom, making it an excellent candidate for stereoselective transformations.

Table 1: Quantitative Physicochemical and Structural Data

Property	Value / Description
IUPAC Name	(2,2-Diphenylcyclopropyl)methanol
CAS Registry Number	37555-48-9
Molecular Formula	C₁₆H₁₆O
Molecular Weight	224.30 g/mol
Structural Class	Diarylcyclopropylcarbinol
Key Structural Motifs	Strained three-membered carbocycle, geminal diphenyl substitution, primary hydroxymethyl
Primary Applications	Precursor to ultrafast radical clock probes; chiral building block in API synthesis

Mechanistic Utility: Ultrafast Radical Clocks in Enzymatic Profiling

One of the most profound applications of the (2,2-diphenylcyclopropyl) motif is its use as a "radical clock" to probe the elusive, high-valent intermediates of metalloenzymes. Soluble Methane Monooxygenase (sMMO) utilizes a diiron active site to catalyze the notoriously difficult conversion of methane to methanol. To determine whether the oxygenation proceeds via a discrete radical intermediate or a concerted insertion, researchers employ substituted cyclopropanes as substrate probes 1.

The Causality of the Radical Clock

When sMMO oxidizes 1,1-diphenyl-2-methylcyclopropane, the high-valent iron-oxo species (Intermediate Q) abstracts a hydrogen atom to generate a (2,2-diphenylcyclopropyl)methyl radical.

The Kinetic Trap: This specific radical is highly unstable and undergoes spontaneous ring-opening with a known, ultrafast first-order rate constant of k=5×1011 s−1 . If the radical has a significant lifetime, the ring will open, yielding rearranged products.

The Enzymatic Reality: Experimental analysis reveals that the enzymatic oxidation by sMMO yields exclusively the unrearranged product, (2,2-diphenylcyclopropyl)methanol. The causality is definitive: for the intact cyclopropane ring to be preserved, the subsequent "oxygen rebound" step (recombination of the radical with the hydroxyl ligand) must occur at a rate significantly exceeding 1012 s−1 , or the reaction bypasses the radical entirely via a concerted insertion mechanism.

Fig 1: Radical clock mechanistic pathways in sMMO enzymatic profiling.

Pharmaceutical Applications: Asymmetric Synthesis of Cibenzoline

In the pharmaceutical sector, (+)-2,2-diphenylcyclopropylmethanol is the critical chiral precursor for the synthesis of (+)-Cibenzoline, a potent Class I antiarrhythmic agent used to treat ventricular arrhythmias 2.

Synthetic Causality and Reagent Selection

The conversion of the carbinol to the imidazoline core of Cibenzoline requires a carefully orchestrated sequence of oxidations. The primary alcohol must be oxidized to a carboxylic acid without triggering epimerization or acid-catalyzed ring cleavage.

• Mild Oxidation: The carbinol is first oxidized to the aldehyde using 2-Iodoxybenzoic acid (IBX) in DMSO. IBX is strictly chosen over harsher, acidic oxidants (e.g., Jones reagent) because the strained cyclopropane ring is highly susceptible to electrophilic ring-opening under low pH conditions.

• Pinnick Oxidation: The aldehyde is subsequently converted to the carboxylic acid using NaClO₂, H₂O₂, and NaH₂PO₄. The addition of H₂O₂ acts as a critical scavenger for the hypochlorite byproduct, preventing unwanted electrophilic chlorination of the electron-rich phenyl rings.

Fig 2: Step-by-step synthetic workflow from the cyclopropylcarbinol to (+)-Cibenzoline.

Validated Experimental Protocols

The following protocols represent self-validating systems designed to ensure high yield and purity while mitigating the inherent risks of handling strained ring systems.

Protocol A: Synthesis of (2,2-Diphenylcyclopropyl)methanol via Hydride Reduction

This procedure details the reduction of ethyl 2,2-diphenylcyclopropanecarboxylate to the target carbinol 3.

Step-by-Step Methodology:

• Preparation: Suspend Lithium Aluminum Hydride (LiAlH₄, 223 mg, 5.87 mmol) in anhydrous diethyl ether (18 mL) under a strict argon atmosphere. Cool the suspension to 0 °C using an ice bath.

• Addition: Dissolve ethyl 2,2-diphenylcyclopropanecarboxylate (1.12 g, 4.2 mmol) in anhydrous diethyl ether (24 mL). Add this solution dropwise to the LiAlH₄ suspension over 30 minutes.

  • Causality: Maintaining 0 °C controls the exothermic hydride transfer, preventing localized solvent boiling and minimizing thermal stress that could trigger ring-opening.

• Reaction: Stir the mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

• Self-Validating Quench (Fieser Method): Cool the flask back to 0 °C. Sequentially and cautiously add: 0.22 mL of distilled H₂O, followed by 0.22 mL of 15% aqueous NaOH, and finally 0.66 mL of distilled H₂O.

  • Self-Validation Check: If performed correctly, the highly reactive aluminate complexes will decompose into a crisp, granular white precipitate. The formation of a gelatinous emulsion indicates incomplete hydrolysis, immediately signaling a protocol failure.

• Isolation: Filter the granular salts through a pad of Celite, washing thoroughly with diethyl ether. Concentrate the filtrate under reduced pressure to afford (2,2-diphenylcyclopropyl)methanol as a colorless viscous liquid.

Protocol B: Mild Oxidation to 2,2-Diphenylcyclopropanecarbaldehyde

This protocol converts the carbinol to the aldehyde precursor required for Cibenzoline synthesis.

Step-by-Step Methodology:

• Preparation: Dissolve (+)-2,2-diphenylcyclopropylmethanol (1.0 equiv) in anhydrous DMSO (0.5 M concentration).

• Oxidation: Add 2-Iodoxybenzoic acid (IBX, 1.5 equiv) in a single portion at room temperature. Stir the suspension vigorously for 4 hours.

  • Causality: IBX is insoluble in most organic solvents but highly soluble in DMSO. As the reaction proceeds, the byproduct iodosobenzoic acid (IBA) precipitates out of the solution.

• Self-Validating Workup: Dilute the reaction mixture with an equal volume of water and diethyl ether. The IBA byproduct will precipitate entirely.

  • Self-Validation Check: A successful reaction is visually confirmed by the heavy precipitation of white IBA upon water addition.

• Isolation: Filter the biphasic mixture to remove IBA. Separate the organic layer, wash with brine, dry over Na₂SO₄, and concentrate to yield the aldehyde.

References

• Oxidation Reactions Performed by Soluble Methane Monooxygenase Hydroxylase Intermediates Hperoxo and Q Proceed by Distinct Mechanisms . Biochemistry, ACS Publications. 1

• EP3858816A1 - Novel method for preparing (-)-cibenzoline succinate . Google Patents / Tetrahedron: Asymmetry. 2

• Development of New Methodologies for the Synthesis of β-Lactams (Synthesis of (2,2-diphenylcyclopropyl)methanol) . Universidade de Lisboa.3

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. EP3858816A1 - Novel method for preparing (-)-cibenzoline succinate - Google Patents [patents.google.com]
• 3. repositorio.ulisboa.pt [repositorio.ulisboa.pt]

Cyclopropylcarbinyl systems containing diphenyl groups

An In-depth Technical Guide to Cyclopropylcarbinyl Systems Containing Diphenyl Groups

Abstract

Cyclopropylcarbinyl systems, particularly those bearing diphenyl substituents, represent a fascinating and synthetically powerful class of reactive intermediates. The presence of the cyclopropane ring provides unique electronic stabilization to an adjacent cationic center, leading to a complex and often non-classical energy surface involving rapid equilibria between cyclopropylcarbinyl, homoallyl, and cyclobutyl cations. The introduction of two phenyl groups at the carbinyl center profoundly influences this landscape, significantly stabilizing the cationic intermediates and directing the pathways of their subsequent rearrangements. This guide provides a comprehensive technical overview of the core principles governing these systems, from their synthesis and mechanistic intricacies to their characterization and application in modern organic synthesis and drug development. We will explore the causality behind their reactivity, the experimental and computational methods used to study them, and their potential for constructing complex molecular architectures.

The Diphenylcyclopropylcarbinyl Cation: A Story of Stability and Fluxionality

The parent cyclopropylcarbinyl cation is a cornerstone of non-classical ion theory, a concept first introduced by Roberts to explain the product mixture observed from the deamination of cyclopropylcarbinylamine.[1] This intermediate does not exist as a single static structure but rather as a set of rapidly equilibrating species, primarily the cyclopropylcarbinyl (CPC), bicyclobutonium (BCB), and homoallyl cations.[2][3][4] The CPC cation itself exists in a low-energy "bisected" conformation, where the vacant p-orbital of the carbocation is aligned with the plane of the cyclopropane ring, maximizing orbital overlap and delocalization of charge.

The introduction of two phenyl groups at the carbinyl carbon dramatically enhances the stability of this system. This stabilization arises from two primary effects:

• Resonance Delocalization: The phenyl groups delocalize the positive charge through their π-systems, significantly lowering the energy of the cation.

• Influence on Rearrangement Equilibria: While the CPC cation is stabilized, the aryl groups can even more profoundly stabilize the open-chain homoallylic cation.[2] This has critical mechanistic implications, as the rearrangement from the CPC to the homoallyl cation can become kinetically competitive with direct nucleophilic attack on the CPC intermediate. This competition is often the root cause for the loss of stereoselectivity in reactions involving chiral, phenyl-substituted cyclopropylcarbinols.[2]

Computational studies, particularly using Density Functional Theory (DFT), have been instrumental in mapping the potential energy surfaces of these cations. These studies consistently show that for many substituted systems, the bicyclobutonium ion is not a stable intermediate but rather a high-energy transition state for the interconversion of CPC cations.[2][5]

Caption: Energy landscape of diphenylcyclopropylcarbinyl cation rearrangements.

Synthesis of Diphenylcyclopropylcarbinyl Precursors

The generation of diphenylcyclopropylcarbinyl cations in situ requires stable, readily accessible precursors, typically tertiary alcohols. Several robust synthetic methods are available.

Grignard Addition to Diaryl Ketones

One of the most direct routes involves the addition of a cyclopropyl Grignard reagent (cyclopropylmagnesium bromide) or cyclopropyllithium to benzophenone or a substituted derivative. This method is reliable and provides the target diphenylcyclopropylcarbinol in high yield.

Reaction of Ylides with Allylic Carbocations

A more recent and versatile method involves the reaction of ketosulfoxonium ylides with allylic carbocations generated from allylic alcohols, such as 1,3-diphenyl-2-propen-1-ol.[6] This approach can lead to highly substituted cyclopropanes, which can serve as precursors to the corresponding carbinyl systems.[6]

Catalytic Rearrangement of Aryl-Substituted Precursors

Lewis acids like Indium(III) triflate can catalyze the rearrangement of aryl-substituted cyclopropyl carbinols to form other valuable structures like conjugated butadienes.[7] While the goal here is rearrangement rather than isolation of the precursor, these studies provide significant insight into the generation and reactivity of the cationic intermediates.

Method	Precursors	Catalyst/Reagent	Typical Yield	Key Advantage
Grignard Addition	Cyclopropylmagnesium bromide, Benzophenone	None (Stoichiometric)	>90%	Direct, high-yielding
Ylide Reaction	1,3-diphenyl-2-propen-1-ol, Sulfoxonium ylide	HFIP	Variable	Access to complex substitution
Simmons-Smith	1,1-diphenylprop-2-en-1-ol	Diiodomethane, Zn-Cu couple	Good	Stereospecific for alkenes

Table 1: Comparison of synthetic routes to diphenylcyclopropylcarbinol precursors.

Mechanistic Pathways: Directed by Diphenyl Stabilization

The fate of a diphenylcyclopropylcarbinyl cation is a delicate balance between nucleophilic capture and skeletal rearrangement. The exceptional stability imparted by the phenyl groups slows down nucleophilic attack relative to rearrangement, opening pathways that are less accessible to simpler alkyl-substituted analogues.

In solvolysis reactions, diphenylcyclopropylcarbinyl chlorides or tosylates react to form a mixture of cyclopropylcarbinyl, cyclobutyl, and homoallyl products, confirming the intermediacy of a common, delocalized cationic system.[3] A critical finding from recent DFT investigations is that the presence of an aryl group on the cyclopropane ring greatly stabilizes the homoallylic cation.[2] This lowers the activation barrier for the ring-opening rearrangement. Consequently, an initially formed chiral CPC cation can rapidly equilibrate with an achiral or rapidly racemizing homoallylic cation, leading to a loss of stereochemical information before the nucleophile can attack.[2]

This behavior is key for drug development professionals to understand. If a pharmacophore contains a chiral cyclopropylcarbinyl-like scaffold, metabolic or chemical processes that generate a cationic intermediate at that center could lead to epimerization and a loss of biological activity if aryl groups are present.

Sources

• 1. Nature-inspired catalytic asymmetric rearrangement of cyclopropylcarbinyl cation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemrxiv.org [chemrxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. Theoretical Study of Natural Product Biosynthesis Using Computational Chemistry [jstage.jst.go.jp]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Reactions of ketosulfoxonium ylides with allylic carbocations: stereoselective and direct access to highly-substituted cyclo-propanes and α-alkylated ylides - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 7. Indium Triflate Catalyzed Rearrangement of Aryl-Substituted Cyclopropyl Carbinols to 1,4-Disubstituted 1,3-Butadienes [organic-chemistry.org]

Literature Review on Diphenylcyclopropane Derivatives: Synthesis, Photochemistry, and Biological Applications

Executive Summary

Diphenylcyclopropane derivatives represent a highly versatile class of conformationally restricted scaffolds with profound applications in both medicinal chemistry and supramolecular photochemistry. By locking the spatial orientation of the phenyl rings, the cyclopropane core provides a rigid pharmacophore that interacts with high specificity against biological targets such as tubulin and estrogen receptors (ER). Concurrently, in the realm of physical organic chemistry, these derivatives serve as excellent probes for studying light-induced geometric isomerization and chiral induction within confined spaces, such as alkali ion-exchanged Y-zeolites.

This technical guide synthesizes current literature on the pharmacodynamics, structural modifications, and photochemical behaviors of diphenylcyclopropane derivatives, providing researchers with validated experimental workflows and mechanistic insights.

Medicinal Chemistry & Pharmacodynamics

The "Analog II" Scaffold and Antitubulin Activity

The compound Z-1,1-dichloro-2,3-diphenylcyclopropane, commonly referred to as Analog II , has been extensively studied as an effective anti-breast cancer agent. Analog II functions primarily by inhibiting tubulin assembly in vitro, which causes microtubule destabilization in breast cancer cells. This disruption of the mitotic spindle apparatus leads to an accumulation of cells in the G2/M phase of the cell cycle, ultimately triggering apoptosis[1].

Extensive Structure-Activity Relationship (SAR) studies have demonstrated that modifications to the aryl rings can significantly enhance this antitubulin activity. For instance, the introduction of methoxy or fluoro groups yields derivatives—such as Z-1,1-dichloro-2-(4-methoxyphenyl)-3-phenylcyclopropane—that are substantially more potent than the parent Analog II against MCF-7 and MDA-MB-231 human breast cancer cell lines[1].

Development of Pure Antiestrogens

A major challenge with traditional triarylethylene antiestrogens (e.g., tamoxifen) is their intrinsic partial agonist activity (estrogenicity), which can lead to adverse secondary effects. To overcome this, researchers synthesized N-substituted basic side chain derivatives of Analog II. By appending cyclic (piperidino and piperazino) or non-cyclic (dimethylamino and diethylamino) moieties via an ethoxy linker to the phenyl ring, the resulting compounds act as pure antiestrogens[2].

These basic side chain derivatives exhibit no intrinsic estrogenicity and antagonize estradiol action more completely than the parent compound. At concentrations as low as 10 nM, these derivatives demonstrate statistically significant reductions in the growth of ER-positive MCF-7 cells without potentiating uterine weight gain[2].

Quantitative Data Summary

Table 1: Comparative Biological Activity of Analog II Derivatives

Compound / Derivative	Structural Modification	Tubulin Assembly Inhibition	MCF-7 Cell Growth Inhibition	Intrinsic Estrogenicity
Analog II (1)	Z-1,1-dichloro-2,3-diphenylcyclopropane	Active	Active (G2/M arrest)	None
Derivative 5	2-(4-fluorophenyl)-3-phenyl	Highly Active	> Analog II	N/A
Derivative 12	2-(4-methoxyphenyl)-3-phenyl	Highly Active	> Analog II	N/A
Derivative 9	Piperidino-ethoxy side chain	N/A	High (Pure Antagonist)	None
Derivative 10	Piperazino-ethoxy side chain	N/A	High (Pure Antagonist)	None

Data synthesized from in vitro evaluations of cyclopropyl compounds against human breast cancer cell lines[1][2].

Caption: Mechanism of action of Analog II derivatives via tubulin inhibition and ER antagonism.

Photochemistry and Stereocontrol in Confined Spaces

The Challenge of Geometric Isomerization

In isotropic solutions, the parent 1,2-diphenylcyclopropane system is notoriously resistant to cis-to-trans photoisomerization. This is largely due to the rapid, non-radiative decay pathways and the lack of conformational restriction during the formation of the 1,3-diradical intermediate upon UV excitation[3]. However, moving the reaction from a bulk solution into a supramolecular confined space drastically alters the excited-state chemistry.

Cation-Guest Binding in Y-Zeolites

Alkali ion-exchanged Y-zeolites provide an ideal host matrix for controlling the photochemistry of diphenylcyclopropanes. The internal supercages of the zeolite restrict the conformational mobility of the guest molecules. Furthermore, the metal cations (e.g., Li⁺, Na⁺, K⁺) interact directly with the guest.

In the parent 1,2-diphenylcyclopropane, the cation binds to the two phenyl rings in a "sandwich-type" arrangement, which sterically locks the molecule and completely prevents cis-to-trans isomerization[4][5]. However, when an ester or amide group is introduced—such as in derivatives of 2β,3β-diphenylcyclopropane-1α-carboxylic acid—the cation preferentially coordinates with the highly polarized carbonyl oxygen. This specific binding mode leaves the cyclopropane ring free to undergo the cis-trans isomerization process[4].

Asymmetric Induction

By utilizing the confined space and cation-guest binding, researchers have achieved significant asymmetric induction during the photoisomerization of cis-1,2-diphenylcyclopropane derivatives containing a distant chiral auxiliary. Reactions conducted within Y-zeolites have yielded chiral inductions as high as 20% enantiomeric excess (ee) and 55% diastereomeric excess (de)—values that are vastly superior to the maximum ~10% ee obtainable in isotropic solutions[4][6].

Caption: Workflow for light-induced geometric isomerization of diphenylcyclopropanes in Y-zeolites.

Experimental Methodologies

Protocol A: Synthesis of Basic Side Chain Derivatives of Analog II

This protocol outlines the synthesis of pure antiestrogenic derivatives from a mesylated intermediate[2].

Rationale & Causality: The use of a methanesulfonyloxyethoxy (mesylate) intermediate provides an excellent leaving group for an S_N2 nucleophilic displacement. Acetonitrile is selected as a polar aprotic solvent to accelerate the S_N2 reaction without heavily solvating the nucleophilic amines. Triethylamine is critical as an acid scavenger to prevent the protonation of the incoming amine nucleophile by the generated methanesulfonic acid.

• Preparation of the Precursor: Dissolve the intermediate methanesulfonyloxyethoxy side chain ester of 1,1-dichloro-2,3-cis-diphenylcyclopropane (1.0 eq) in anhydrous acetonitrile under an inert argon atmosphere.

• Nucleophilic Addition: Add the respective side chain base (e.g., piperidine, piperazine, dimethylamine, or diethylamine) (3.0 eq) to the solution.

• Acid Scavenging: Introduce triethylamine (2.0 eq) dropwise to the reaction mixture while stirring continuously.

• Reaction Conditions: Reflux the mixture at 80°C for 12–18 hours. Monitor the consumption of the mesylate intermediate via TLC (Thin Layer Chromatography).

• Workup: Cool the mixture to room temperature, concentrate under reduced pressure, and partition the residue between dichloromethane and saturated aqueous NaHCO₃.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and purify the crude product via flash column chromatography to isolate the pure gem-dichloro-cis-diarylcyclopropane derivative.

Protocol B: Photochemical Isomerization in Y-Zeolites

This protocol describes the methodology for achieving asymmetric induction via supramolecular confinement[4][6].

Rationale & Causality: Zeolites must be strictly calcined to remove water; otherwise, water molecules will outcompete the cyclopropane carbonyls for cation coordination sites. Hexane is used for inclusion because its non-polar nature forces the polar guest molecules to migrate into the highly polar zeolite supercages.

• Zeolite Activation: Calcine the alkali ion-exchanged Y-zeolites (e.g., NaY or LiY) in a muffle furnace at 450°C for 12 hours to completely dehydrate the matrix and activate the metal cations.

• Guest Inclusion: Cool the zeolites in a desiccator. Suspend 500 mg of the activated zeolite in a solution of the 2β,3β-diphenylcyclopropane-1α-carboxylic acid derivative (10 mg) dissolved in 10 mL of anhydrous dry hexane.

• Equilibration: Stir the suspension vigorously at room temperature for 6 hours to allow the guest molecules to diffuse into the zeolite supercages.

• Solvent Evacuation: Remove the hexane under reduced pressure (vacuum < 10⁻³ Torr) for 4 hours to ensure a dry, free-flowing powder.

• Irradiation: Transfer the guest-included zeolite powder into a quartz cell. Irradiate the sample using a medium-pressure mercury lamp (λ > 280 nm) for 2–4 hours while continuously rotating the cell to ensure uniform light exposure.

• Extraction & Analysis: Suspend the irradiated powder in 15 mL of diethyl ether and stir for 2 hours to disrupt the cation-guest binding and extract the photoproducts. Filter, concentrate the filtrate, and analyze the cis/trans ratio and chiral induction (ee/de) via chiral HPLC.

References

• Synthesis and biological evaluation of 1,1-dichloro-2,3-diarylcyclopropanes as antitubulin and anti-breast cancer agents - PubMed.
• Synthesis and biological evaluation of basic side chain derivatives of Analog II as pure antiestrogens and antitumor agents - PubMed.
• Light-Induced Geometric Isomerization of 1,2-Diphenylcyclopropanes Included within Y Zeolites: Role of Cation−Guest Binding - The Journal of Organic Chemistry (ACS Public
• Light-induced geometric isomerization of 1,2-diphenylcyclopropanes included within Y zeolites: role of c
• Confined space and cations enhance the power of a chiral auxiliary: photochemistry of 1,2-diphenylcyclopropane derivatives - Chemical Communic
• Photoisomerization of 2,3-diphenylcyclopropane-1-carboxylic acid deriv

Sources

• 1. Synthesis and biological evaluation of 1,1-dichloro-2,3-diarylcyclopropanes as antitubulin and anti-breast cancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and biological evaluation of basic side chain derivatives of Analog II as pure antiestrogens and antitumor agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Making sure you're not a bot! [academiccommons.columbia.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Light-induced geometric isomerization of 1,2-diphenylcyclopropanes included within Y zeolites: role of cation-guest binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Confined space and cations enhance the power of a chiral auxiliary: photochemistry of 1,2-diphenylcyclopropane derivatives - Chemical Communications (RSC Publishing) [pubs.rsc.org]

(2,2-Diphenylcyclopropyl)methanol solubility in organic solvents

An In-Depth Technical Guide to the Organic Solvent Solubility of (2,2-Diphenylcyclopropyl)methanol

Executive Summary

The solubility of an active pharmaceutical ingredient (API) or key intermediate is a critical physicochemical parameter that profoundly influences its behavior in chemical reactions, purification processes, and biological systems. This guide provides a comprehensive technical overview of the solubility characteristics of (2,2-Diphenylcyclopropyl)methanol, a compound of interest in synthetic chemistry and drug development. By integrating theoretical principles with a robust experimental framework, this document serves as an essential resource for researchers, chemists, and formulation scientists. We will deconstruct the molecule's structural attributes to predict its solubility profile across a spectrum of organic solvents, provide a detailed, field-proven experimental protocol for its quantitative determination, and discuss the practical implications of this data.

Molecular Structure and Physicochemical Properties

(2,2-Diphenylcyclopropyl)methanol is a unique molecule characterized by a rigid, three-membered cyclopropane ring substituted with two bulky, nonpolar phenyl groups and a polar hydroxymethyl (-CH₂OH) group. This distinct structural arrangement creates an amphiphilic molecule with both significant hydrophobic and localized hydrophilic character.

The molecule's behavior in solution is dictated by the interplay between its two primary domains:

• The Hydrophobic Core: The diphenylcyclopropyl moiety is large, rigid, and lipophilic. The phenyl groups contribute to solubility in aromatic and nonpolar solvents through van der Waals forces and potential π-π stacking interactions.

• The Hydrophilic Functional Group: The primary alcohol (-CH₂OH) group is polar and capable of acting as both a hydrogen bond donor (via the hydroxyl proton) and a hydrogen bond acceptor (via the oxygen lone pairs).[1][2] This allows for strong, specific interactions with polar protic and aprotic solvents.

A summary of its key computed physicochemical properties, based on structurally similar isomers, is presented below.[3][4]

Table 1: Physicochemical Properties of Phenylcyclopropyl Methanol Isomers

Property	Value	Implication for Solubility
Molecular Formula	C₁₆H₁₆O
Molecular Weight	~224.30 g/mol	Influences mass-based solubility measurements.
XLogP3	~1.9	Indicates moderate lipophilicity, suggesting a balance between aqueous and organic phase preference.[3]
Topological Polar Surface Area (TPSA)	20.2 Ų	The relatively small TPSA confirms that the polar hydroxyl group constitutes a minor fraction of the total molecular surface area, with the nonpolar regions dominating.[3][4]
Hydrogen Bond Donors	1	The single hydroxyl group is the primary site for strong interactions with polar protic solvents.
Hydrogen Bond Acceptors	1	The oxygen atom can accept hydrogen bonds from protic solvents.

Theoretical Framework for Solubility: "Like Dissolves Like"

The fundamental principle governing solubility is that a solute will dissolve best in a solvent that shares similar intermolecular forces.[5][6] For (2,2-Diphenylcyclopropyl)methanol, its amphiphilic nature means its solubility is a nuanced balance of these interactions.

Principle of 'Like Dissolves Like' for the target molecule.

• In Polar Protic Solvents (e.g., Methanol, Ethanol): These solvents can engage in strong hydrogen bonding with the molecule's hydroxyl group.[7] However, the large, nonpolar diphenylcyclopropyl group disrupts the solvent's own hydrogen-bonding network, which can limit overall solubility. Therefore, moderate solubility is anticipated.

• In Polar Aprotic Solvents (e.g., Acetone, Tetrahydrofuran (THF), Ethyl Acetate, Dimethyl Sulfoxide (DMSO)): These solvents can act as hydrogen bond acceptors and have significant dipole moments, allowing them to solvate the -OH group effectively. Their intermediate polarity is also well-suited to solvating the nonpolar core. High solubility is predicted in solvents like THF and Dichloromethane (DCM).

• In Nonpolar Aromatic Solvents (e.g., Toluene, Benzene): These solvents cannot form hydrogen bonds but can effectively solvate the two phenyl rings through London dispersion forces and favorable π-π stacking interactions. Moderate to high solubility is expected.

• In Nonpolar Aliphatic Solvents (e.g., Hexane, Cyclohexane): These solvents interact only through weak London dispersion forces. While these forces are sufficient for the hydrophobic core, they are unable to overcome the energetically favorable hydrogen bonds the solute molecules form with each other in the solid state. Consequently, very low solubility is predicted.

Experimental Protocol: Thermodynamic Solubility Determination via Shake-Flask Method

To obtain definitive, quantitative solubility data, an experimental approach is required. The shake-flask method is the gold standard for determining the thermodynamic equilibrium solubility of a compound.[6][8] It measures the concentration of a saturated solution that is in equilibrium with an excess of the solid compound.

Causality Behind Experimental Choices

• Why Excess Solid? Using an excess of the compound ensures that the resulting solution is truly saturated and that equilibrium is established between the dissolved and undissolved states.[8]

• Why Prolonged Agitation (24-72h)? Many complex organic molecules dissolve slowly. A long equilibration period at a constant temperature is crucial to ensure the system reaches true thermodynamic equilibrium, avoiding the underestimation of solubility that can occur with shorter kinetic assays.[6][9][10]

• Why Centrifugation and Filtration? It is critical to completely separate the saturated solution (supernatant) from any undissolved microparticulates. Centrifugation pellets the bulk of the solid, and subsequent filtration through a chemically inert PTFE filter removes any remaining suspended particles that could otherwise falsely inflate the measured concentration.[6]

• Why HPLC/UPLC? High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography (UPLC) is the preferred analytical technique.[11][12] Its high sensitivity and selectivity allow for accurate quantification and ensure that the measured concentration is solely from the compound of interest, separating it from any potential impurities or degradation products.[12]

Workflow for the Shake-Flask Solubility Determination Method.

Step-by-Step Methodology

• Preparation:

  • For each solvent to be tested, accurately weigh approximately 10-20 mg of (2,2-Diphenylcyclopropyl)methanol into a 2 mL glass vial.

  • Add 1.0 mL of the chosen organic solvent to each vial.

  • Seal the vials tightly with screw caps containing a chemically resistant septum.

• Equilibration:

  • Place the vials in an orbital shaker or on a magnetic stir plate within a temperature-controlled incubator set to a standard temperature (e.g., 25°C).

  • Agitate the samples vigorously for 24 to 72 hours. A 48-hour period is often a good starting point. After this period, visually confirm that excess solid remains at the bottom of each vial.

• Phase Separation:

  • Remove the vials from the shaker and place them in a microcentrifuge.

  • Centrifuge the samples at a high speed (e.g., 10,000 x g) for 15 minutes to pellet the undissolved solid.

  • Carefully draw the clear supernatant using a glass pipette or syringe. Crucially, do not disturb the solid pellet.

  • Dispense the supernatant through a 0.22 µm PTFE syringe filter into a clean, labeled HPLC vial. This step removes any fine particulates.

• Quantification (HPLC-UV):

  • Standard Preparation: Prepare a stock solution of (2,2-Diphenylcyclopropyl)methanol of known concentration (e.g., 1 mg/mL) in a highly miscible solvent like acetonitrile. From this stock, create a series of calibration standards (e.g., 100, 50, 25, 10, 1 µg/mL).

  • Sample Preparation: Accurately dilute the filtered saturated solution with the mobile phase to ensure the concentration falls within the range of the calibration curve. The dilution factor must be recorded precisely.

  • HPLC Analysis: Analyze the standards and the diluted samples via a validated HPLC-UV method (e.g., C18 column, mobile phase of acetonitrile/water, detection at ~254 nm).

  • Calculation: Generate a linear regression calibration curve from the standards (Peak Area vs. Concentration). Use the equation of the line to determine the concentration of the diluted sample, then multiply by the dilution factor to calculate the final solubility of the saturated solution.

• Data Reporting:

  • Report the solubility in standard units such as mg/mL or molarity (mol/L) at the specified temperature.

Predicted Solubility Profile

Based on the theoretical principles outlined, the following table summarizes the predicted qualitative solubility of (2,2-Diphenylcyclopropyl)methanol in a range of common organic solvents. This table should be used as a predictive guide, with quantitative values to be determined experimentally.

Table 2: Predicted Solubility of (2,2-Diphenylcyclopropyl)methanol

Solvent	Solvent Class	Polarity Index[13][14]	Predicted Solubility	Rationale
Hexane	Nonpolar Aliphatic	0.1	Sparingly Soluble	Weak dispersion forces are insufficient to break the solute's crystal lattice energy.
Toluene	Nonpolar Aromatic	2.4	Soluble	Favorable π-π stacking and dispersion forces with the phenyl rings.
Diethyl Ether	Nonpolar	2.8	Soluble	Good balance for solvating nonpolar bulk with some polar character.
Dichloromethane (DCM)	Polar Aprotic	3.1	Very Soluble	Effectively solvates both the polar and nonpolar regions of the molecule.
Tetrahydrofuran (THF)	Polar Aprotic	4.0	Very Soluble	Excellent hydrogen bond acceptor with good capacity for nonpolar solutes.
Ethyl Acetate	Polar Aprotic	4.4	Soluble	Good hydrogen bond acceptor with moderate polarity.
Acetone	Polar Aprotic	5.1	Soluble	Strong dipole and hydrogen bond acceptor.
Ethanol	Polar Protic	5.2	Moderately Soluble	Can hydrogen bond, but the large nonpolar group disrupts the solvent network.
Methanol	Polar Protic	5.1	Moderately Soluble	Strong hydrogen bonding, but less effective at solvating the large hydrophobic core than ethanol.
Acetonitrile	Polar Aprotic	5.8	Moderately Soluble	High polarity may not optimally solvate the large nonpolar region.
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	7.2	Soluble	Very strong hydrogen bond acceptor, capable of dissolving a wide range of compounds.
Water	Polar Protic	10.2	Insoluble	The large, hydrophobic diphenylcyclopropyl moiety dominates, leading to poor solvation.

Implications for Research and Development

A thorough understanding of the solubility of (2,2-Diphenylcyclopropyl)methanol is not merely academic; it is a prerequisite for its effective use:

• Chemical Synthesis: Selection of an appropriate solvent is critical for controlling reaction rates, pathways, and yields. A solvent that fully dissolves reactants at the desired temperature is essential.

• Purification: Solubility data dictates the choice of solvent systems for techniques like recrystallization (requiring high solubility in a hot solvent and low solubility when cold) and column chromatography (requiring moderate solubility in the mobile phase).

• Drug Development: For a compound to be a viable drug candidate, its solubility is a key determinant of its absorption, distribution, metabolism, and excretion (ADME) profile.[10] Poor solubility can lead to low bioavailability and hinder the development of effective oral or injectable formulations.[10]

Conclusion

(2,2-Diphenylcyclopropyl)methanol presents a fascinating case study in solubility due to its pronounced amphiphilic character. Its molecular structure, dominated by a large hydrophobic core but featuring a key hydrogen-bonding hydroxyl group, results in a nuanced solubility profile. It is predicted to be highly soluble in moderately polar aprotic solvents like THF and DCM, while showing limited solubility in highly polar or purely aliphatic nonpolar solvents. This guide provides both the theoretical foundation to understand these predictions and a rigorous, self-validating experimental protocol based on the shake-flask method to establish precise, quantitative data. This knowledge is indispensable for any scientist aiming to utilize this compound effectively in synthesis, purification, or pharmaceutical development.

References

• Vertex AI Search. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS.
• Lamar University. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds.
• BenchChem. (2025). General Experimental Protocol for Determining Solubility.
• BioAssay Systems. (n.d.). Solubility Testing – Shake Flask Method.
• Enamine. (n.d.). Shake-Flask Solubility Assay.
• ResearchGate. (2013, November 12). Can anyone tell me how to perform equilibrium solubility studies step by step practically?
• Zarghampour, A., et al. (2024). A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility. Pharmaceutical Sciences, 30(2).
• Protocols.io. (2024, December 9). Shake-Flask Aqueous Solubility assay (Kinetic solubility).
• Chemistry LibreTexts. (2023, August 31). Solubility of Organic Compounds.
• Waters Corporation. (n.d.). Solubility Screening by UPLC-MS/MS.
• Alsenz, J., & Kansy, M. (2011). What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. CHIMIA International Journal for Chemistry, 65(7), 569-574.
• Sigma-Aldrich. (n.d.). (2-Phenylcyclopropyl)methanol.
• MilliporeSigma. (n.d.). MultiScreen Solubility Filter Plate.
• Improved Pharma. (2021, February 14). Solubility and Dissolution with HPLC or UV-Vis Detection.
• Chemistry Steps. (2021, October 8). Solubility of Organic Compounds.
• National Center for Biotechnology Information. (n.d.). (2-Phenylcyclopropyl)methanol. PubChem Compound Database.
• Life Chemicals. (2022, May 31). Compound solubility measurements for early drug discovery.
• Pashynska, V. A., et al. (2011). Density functional study of hydrogen bond formation between methanol and organic molecules containing Cl, F, NH2, OH, and COOH functional groups. Journal of Chemical Theory and Computation, 7(12), 4093-4105.
• Hwang, S., et al. (2011). Methanol strengthens hydrogen bonds and weakens hydrophobic interactions in proteins--a combined molecular dynamics and NMR study. The Journal of Physical Chemistry B, 115(20), 6653-6660.
• Scribd. (2014, November 26). Solvent Polarity Index Table.
• National Center for Biotechnology Information. (n.d.). ((1R,2R)-2-phenylcyclopropyl)methanol. PubChem Compound Database.
• Haughney, M., et al. (2015). Hydrogen Bonding in Liquid Methanol. The Journal of Chemical Physics, 87(8), 4671-4680.
• Organometallics. (n.d.). Solvent-Miscibility-and-Polarity-Chart.pdf.

Sources

• 1. Density functional study of hydrogen bond formation between methanol and organic molecules containing Cl, F, NH2, OH, and COOH functional groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Methanol strengthens hydrogen bonds and weakens hydrophobic interactions in proteins--a combined molecular dynamics and NMR study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. (2-Phenylcyclopropyl)methanol | C10H12O | CID 317540 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. ((1R,2R)-2-phenylcyclopropyl)methanol | C10H12O | CID 1561175 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chem.ws [chem.ws]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. bioassaysys.com [bioassaysys.com]
• 10. Shake-Flask Solubility Assay - Enamine [enamine.net]
• 11. waters.com [waters.com]
• 12. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 13. scribd.com [scribd.com]
• 14. organometallics.it [organometallics.it]

An In-depth Technical Guide to the Thermodynamic Stability of the 2,2-Diphenylcyclopropane Ring

For: Researchers, Scientists, and Drug Development Professionals

Abstract

The cyclopropane motif, a cornerstone in medicinal chemistry and materials science, imparts unique conformational rigidity and metabolic stability to molecules. However, its inherent ring strain presents a thermodynamic challenge that must be thoroughly understood for rational molecular design. This technical guide provides a comprehensive examination of the thermodynamic stability of the 2,2-diphenylcyclopropane ring. In the absence of direct experimental thermochemical data for this specific scaffold, this document synthesizes foundational theoretical principles, detailed computational and experimental protocols, and comparative analyses with structurally related compounds. We delve into the intricate interplay of ring strain, steric hindrance, and electronic effects conferred by the geminal phenyl substituents. This guide is intended to be a valuable resource for researchers, offering both a deep theoretical understanding and practical methodologies for assessing the thermodynamic landscape of substituted cyclopropanes.

The Dichotomy of the Cyclopropane Ring: Stability in the Face of Strain

The three-membered ring of cyclopropane is a paradox of stability and reactivity. Its compact structure is a valuable building block for introducing conformational constraint in drug candidates, which can enhance binding affinity to biological targets and improve pharmacokinetic profiles. However, this rigidity comes at the cost of significant ring strain, rendering the molecule susceptible to ring-opening reactions. A comprehensive understanding of the thermodynamic stability of substituted cyclopropanes is therefore paramount for predicting their behavior in both synthetic and biological contexts.

The total strain energy of the parent cyclopropane molecule is approximately 27.5 kcal/mol, a consequence of two primary factors:

• Angle Strain: The C-C-C bond angles are constrained to 60°, a severe deviation from the ideal 109.5° for sp³-hybridized carbon atoms. This geometric constraint leads to inefficient orbital overlap and a substantial increase in potential energy.

• Torsional Strain: The C-H bonds on adjacent carbon atoms are eclipsed, resulting in repulsive steric interactions that further destabilize the molecule.

The introduction of substituents onto the cyclopropane ring can either ameliorate or exacerbate this inherent instability, depending on their steric bulk and electronic properties. In the case of 2,2-diphenylcyclopropane, the geminal phenyl groups introduce a fascinating interplay of these effects.

Electronic Architecture: The Role of Walsh Orbitals

To fully appreciate the electronic influence of the phenyl substituents, one must look beyond simple hybridization models and consider the Walsh orbital description of the cyclopropane ring. This model posits that the carbon atoms are sp² hybridized. Two of these sp² orbitals on each carbon form C-H bonds, while the third is directed towards the center of the ring. The remaining p-orbitals on each carbon atom lie in the plane of the ring.

The combination of these orbitals leads to a unique set of molecular orbitals with "bent" character, possessing both σ and π characteristics. The highest occupied molecular orbitals (HOMOs) of cyclopropane have significant p-character and are located on the exterior of the ring, making them accessible for interaction with the π-systems of the phenyl groups. This orbital interaction is a key factor in determining the overall stability of 2,2-diphenylcyclopropane.

The Gem-Diphenyl Effect: A Balancing Act of Steric and Electronic Forces

The substitution of two phenyl groups on the same carbon atom of the cyclopropane ring introduces two major competing effects:

• Steric Hindrance: The bulky phenyl groups can sterically interact with each other and with the adjacent C-H bonds of the cyclopropane ring. This would be expected to increase the strain energy of the molecule.

• Electronic Stabilization: The phenyl groups can engage in conjugative interactions with the Walsh orbitals of the cyclopropane ring. This delocalization of electron density from the phenyl π-systems into the strained ring system is a stabilizing effect. Phenyl substitution on a cyclopropane ring has been shown to have a stabilizing effect.

The net effect on thermodynamic stability is a balance between these destabilizing steric interactions and stabilizing electronic interactions. Computational studies on related gem-disubstituted cyclopropanes, such as gem-dimethylcyclopropane, have shown that alkyl substitution can lead to a net decrease in strain energy by 6-10 kcal/mol. It is plausible that the electronic stabilization afforded by the two phenyl groups in 2,2-diphenylcyclopropane could similarly lead to a net stabilization despite the increased steric bulk.

Computational Chemistry: A Predictive Toolkit for Thermodynamic Stability

In the absence of direct experimental data, high-level computational chemistry methods are indispensable for accurately predicting the thermodynamic properties of 2,2-diphenylcyclopropane.

Protocol for High-Accuracy Enthalpy of Formation Calculation

The Gaussian-4 (G4) theory is a composite ab initio method that provides highly accurate thermochemical data, often within 1 kcal/mol of experimental values. The following protocol outlines the steps for calculating the standard enthalpy of formation (ΔH°f) of 2,2-diphenylcyclopropane using G4 theory.

Step-by-Step Computational Protocol:

• Geometry Optimization and Frequency Calculation:

  • Perform a geometry optimization and frequency calculation at the B3LYP/6-31G(2df,p) level of theory. This provides the equilibrium geometry, zero-point vibrational energy (ZPVE), and thermal corrections.

• Single-Point Energy Calculations:

  • Using the optimized geometry, perform a series of single-point energy calculations at higher levels of theory and with larger basis sets as prescribed by the G4 protocol. This includes calculations at the CCSD(T), MP4, and MP2 levels of theory.

• Extrapolation to the Basis Set Limit:

  • The G4 method includes an extrapolation scheme to estimate the Hartree-Fock energy at the complete basis set limit.

• Higher-Level Corrections (HLC):

  • Apply the empirical higher-level corrections included in the G4 method to account for remaining deficiencies in the theoretical treatment.

• Calculation of the Atomization Energy:

  • The total G4 energy is used to calculate the atomization energy of the molecule.

• Calculation of the Enthalpy of Formation:

  • The enthalpy of formation at 0 K is calculated from the atomization energy and the known experimental enthalpies of formation of the constituent atoms. This value is then corrected to 298.15 K using the calculated thermal corrections.

Caption: Homodesmotic reaction for calculating ring strain energy.

Estimated Thermodynamic Data

Based on the principles discussed and data from analogous compounds, the following table presents estimated thermodynamic data for 2,2-diphenylcyclopropane. It is crucial to note that these are not experimentally determined values and should be used with caution.

Thermodynamic Property	Estimated Value (kcal/mol)	Method of Estimation
Standard Enthalpy of Formation (ΔH°f)	+30 to +40	Based on the enthalpy of formation of cyclopropane (+12.7 kcal/mol) with added contributions for two phenyl groups, accounting for some conjugative stabilization.
Ring Strain Energy (RSE)	20 - 25	Assumes a slight reduction from the 27.5 kcal/mol of parent cyclopropane due to electronic stabilization from the phenyl groups, similar to the gem-dimethyl effect.

Experimental Verification: The Gold Standard of Bomb Calorimetry

While computational methods provide valuable estimates, experimental determination of the heat of combustion remains the definitive method for establishing the thermodynamic stability of a compound. Bomb calorimetry is the standard technique for this measurement.

Detailed Protocol for Bomb Calorimetry of a Solid Sample

Materials and Equipment:

• Parr-type bomb calorimeter

• High-purity 2,2-diphenylcyclopropane sample

• Benzoic acid (for calibration)

• Ignition wire (e.g., Chromel C)

• High-pressure oxygen cylinder

• Analytical balance

• Digital thermometer (0.001 °C resolution)

Step-by-Step Experimental Protocol:

• Calorimeter Calibration:

  • Accurately weigh a pellet of benzoic acid (approx. 1 g).

  • Place the pellet in the sample holder of the bomb.

  • Attach a known length of ignition wire to the electrodes, ensuring it is in contact with the pellet.

  • Add 1 mL of deionized water to the bottom of the bomb to ensure saturation of the internal atmosphere with water vapor.

  • Seal the bomb and pressurize it with oxygen to approximately 30 atm.

  • Submerge the bomb in the calorimeter bucket containing a known mass of water.

  • Allow the system to equilibrate and record the initial temperature for several minutes.

  • Ignite the sample and record the temperature rise until a stable final temperature is reached.

  • From the known heat of combustion of benzoic acid and the measured temperature change, calculate the heat capacity of the calorimeter.

• Combustion of 2,2-Diphenylcyclopropane:

  • Repeat the procedure with a precisely weighed sample of 2,2-diphenylcyclopropane.

• Data Analysis:

  • Correct the observed temperature rise for heat exchange with the surroundings.

  • Calculate the heat of combustion of the sample using the heat capacity of the calorimeter.

  • Apply corrections for the heat of formation of nitric acid (from residual nitrogen in the bomb) and the heat of combustion of the ignition wire.

  • Convert the heat of combustion at constant volume (ΔU) to the enthalpy of combustion at constant pressure (ΔH) using the ideal gas law.

Caption: Experimental workflow for bomb calorimetry.

From Heat of Combustion to Enthalpy of Formation

The standard enthalpy of formation (ΔH°f) can be calculated from the experimentally determined standard enthalpy of combustion (ΔH°c) using Hess's Law. For 2,2-diphenylcyclopropane (C₁₅H₁₄), the combustion reaction is:

C₁₅H₁₄(s) + 18.5 O₂(g) → 15 CO₂(g) + 7 H₂O(l)

The enthalpy of formation is then calculated as:

ΔH°f(C₁₅H₁₄) = [15 * ΔH°f(CO₂) + 7 * ΔH°f(H₂O)] - ΔH°c(C₁₅H₁₄)

Synthesis and Conformational Landscape

A plausible synthetic route to 2,2-diphenylcyclopropane involves the reaction of 1,1-diphenylethylene with a carbene source, such as that generated from diazomethane.

Proposed Synthetic Protocol

Reaction: 1,1-diphenylethylene + CH₂N₂ → 2,2-diphenylcyclopropane + N₂

Step-by-Step Protocol:

• Generation of Diazomethane: Prepare a solution of diazomethane in diethyl ether from a suitable precursor (e.g., Diazald®) using established procedures. Caution: Diazomethane is toxic and potentially explosive. This should only be performed by trained personnel in a well-ventilated fume hood.

• Cyclopropanation:

  • Dissolve 1,1-diphenylethylene in diethyl ether in a round-bottom flask.

  • Slowly add the ethereal solution of diazomethane to the stirred solution of 1,1-diphenylethylene at 0 °C.

  • The reaction progress can be monitored by the disappearance of the yellow color of diazomethane and the cessation of nitrogen gas evolution.

• Workup and Purification:

  • Carefully quench any excess diazomethane with a few drops of acetic acid.

  • Wash the reaction mixture with a saturated aqueous solution of sodium bicarbonate and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel or by recrystallization.

Conformational Preferences

The two phenyl rings in 2,2-diphenylcyclopropane are not free to rotate independently due to steric hindrance. Computational studies on related phenyl-substituted cyclopropanes suggest a preference for a "bisected" conformation, where the plane of the phenyl ring is perpendicular to the plane of the cyclopropane ring. This conformation maximizes the stabilizing interaction between the phenyl π-system and the Walsh orbitals of the cyclopropane ring while minimizing steric clashes.

Comparative Stability of Diphenylcyclopropane Isomers

While quantitative data is lacking, a qualitative assessment of the relative stabilities of the diphenylcyclopropane isomers can be made based on steric and electronic principles:

• 1,1-Diphenylcyclopropane vs. 2,2-Diphenylcyclopropane: These are identical molecules.

• trans-1,2-Diphenylcyclopropane: This isomer is likely to be the most stable. The phenyl groups are on opposite sides of the ring, minimizing steric repulsion.

• cis-1,2-Diphenylcyclopropane: This isomer is expected to be less stable than the trans isomer due to significant steric strain between the two phenyl groups on the same side of the ring.

• 2,2-Diphenylcyclopropane: Its stability relative to the 1,2-isomers is more difficult to predict without quantitative data. The geminal arrangement avoids the severe cis-interaction of the 1,2-isomer but introduces its own set of steric and electronic effects.

Conclusion

The thermodynamic stability of the 2,2-diphenylcyclopropane ring is a complex interplay of inherent ring strain, steric hindrance between the geminal phenyl groups, and stabilizing electronic interactions with the cyclopropane's Walsh orbitals. While direct experimental thermochemical data remains elusive, this in-depth technical guide has provided a robust framework for understanding and predicting its stability. By combining theoretical principles with detailed protocols for high-level computational modeling and experimental verification via bomb calorimetry, researchers are well-equipped to explore the energetic landscape of this and other substituted cyclopropanes. A thorough grasp of these thermodynamic principles is essential for the rational design of novel drug candidates and advanced materials that leverage the unique properties of the cyclopropane scaffold.

References

• Knowlton, J. W., & Rossini, F. D. (1949). Heats of combustion and formation of cyclopropane. Journal of Research of the National Bureau of Standards, 43(2), 113. [Link]

• De Lio, A. M., Durfey, B. L., Gille, A. L., & Gilbert, T. M. (2014). A semi-homodesmotic approach for estimating ring strain energies (RSEs)

Protocols & Analytical Methods

Application Note: Stereospecific Cyclopropanation via the Furukawa Modification of the Simmons-Smith Reaction

Introduction & Strategic Overview

The Simmons-Smith reaction is a cornerstone transformation in organic synthesis, enabling the stereospecific conversion of alkenes into cyclopropanes—a critical motif in medicinal chemistry and natural product synthesis[1][2]. The classical protocol, which relies on diiodomethane ( CH2​I2​ ) and a heterogeneous zinc-copper couple ( Zn(Cu) ), often suffers from inconsistent initiation, variable reproducibility, and sluggish kinetics[3][4].

To overcome these limitations, Junji Furukawa introduced a highly efficient homogeneous variant in 1966 by replacing the Zn(Cu) couple with diethylzinc ( Et2​Zn )[1][5]. As a Senior Application Scientist, I recommend the Furukawa modification for its operational reliability. It generates the active organozinc carbenoid rapidly under mild conditions, offering superior reproducibility, enhanced reactivity toward unfunctionalized alkenes, and excellent functional group tolerance[3][6].

Mechanistic Insights and Causality

Understanding the mechanistic pathway is essential for troubleshooting and optimizing the reaction. The transformation is driven by the in situ generation of a highly electrophilic zinc carbenoid.

• Carbenoid Generation : When Et2​Zn reacts with CH2​I2​ , a rapid ligand exchange occurs, yielding the active carbenoid ( EtZnCH2​I ) and ethyl iodide[7].

• Stereospecificity (Causality) : The carbenoid delivers the methylene unit to the alkene through a concerted, asynchronous "butterfly-type" transition state[3][8]. Because the C–C bonds form simultaneously without a free-radical intermediate, the original E

  • or Z -geometry of the alkene is strictly preserved in the cyclopropane product[9].

• Substrate-Directed Selectivity : Substrates possessing Lewis basic heteroatoms (e.g., allylic alcohols) exhibit profound substrate-directed diastereoselectivity[6][9]. The zinc atom coordinates with the hydroxyl oxygen prior to methylene transfer, anchoring the reagent and forcing syn-delivery of the methylene group to the same face as the directing group[7].

Figure 1: Mechanistic pathway of the Furukawa-modified Simmons-Smith cyclopropanation.

Safety and Self-Validating System Setup

The Furukawa modification utilizes highly reactive reagents that demand strict anhydrous and anaerobic techniques.

• Diethylzinc ( Et2​Zn ) : Highly pyrophoric. It ignites instantly upon contact with air and reacts explosively with moisture[8][10].

• Diiodomethane ( CH2​I2​ ) : Toxic and light-sensitive. Must be stabilized (often over copper) and stored in the dark[9].

• Self-Validation Check : The integrity of Et2​Zn is the primary failure point. A loss of reactivity is almost always traced to oxidized Et2​Zn or wet solvent. Use exclusively anhydrous solvents (e.g., dichloromethane distilled over CaH2​ ). If the addition of Et2​Zn to the reaction mixture does not produce a subtle exotherm or the expected white precipitate ( ZnI2​ complex byproducts), the reagent has likely degraded[7].

Experimental Protocols

The following protocols detail the exact causality behind each operational step to ensure high-fidelity execution.

Protocol A: General Cyclopropanation of Unfunctionalized Alkenes

Rationale: For unfunctionalized alkenes (e.g., 1-octene), the carbenoid is generated in situ in the presence of the alkene to minimize competitive carbenoid degradation (homocoupling to form ethylene)[8].

• System Purge : Flame-dry a 50 mL Schlenk flask under vacuum and backfill with argon (repeat 3x). Causality: Removes trace surface moisture that would instantly quench the zinc carbenoid.

• Substrate Loading : Add 1-octene (1.0 mmol) and anhydrous dichloromethane (DCM, 5.0 mL). Cool the solution to 0 °C using an ice bath. Causality: Cooling prevents uncontrolled exothermic carbenoid formation, which can lead to reagent decomposition[3].

• Diiodomethane Addition : Add CH2​I2​ (2.0 mmol, 2.0 equiv) via a gas-tight microsyringe.

• Diethylzinc Addition (Critical Step) : Slowly add a 1.0 M solution of Et2​Zn in hexanes (2.0 mmol, 2.0 equiv) dropwise over 15 minutes. Causality: Dropwise addition controls the exothermic ligand exchange. A white precipitate will typically form, serving as a visual cue of active zinc species generation[7].

• Reaction Maturation : Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12 hours.

• Quenching : Cool the flask back to 0 °C. Cautiously add saturated aqueous NH4​Cl (5 mL) dropwise. Causality: NH4​Cl safely hydrolyzes unreacted Et2​Zn and breaks down zinc salts without forming the intractable zinc hydroxide emulsions commonly seen with basic quenches[8].

• Workup : Extract the biphasic mixture with DCM (3 x 10 mL). Wash the combined organics with saturated Na2​S2​O3​ (to reduce any residual iodine to iodide), dry over anhydrous Na2​SO4​ , filter, and concentrate in vacuo.

Figure 2: Standard experimental workflow for the Furukawa modification on alkenes.

Protocol B: Directed Cyclopropanation of Allylic Alcohols

Rationale: Pre-forming the zinc alkoxide ensures that the carbenoid is directed intramolecularly, maximizing diastereoselectivity and reaction rate[7].

• Alkoxide Formation : To a flame-dried flask under argon, add the allylic alcohol (1.0 mmol) in anhydrous DCM (3 mL). Cool to 0 °C. Add Et2​Zn (1.1 equiv) dropwise. Stir for 20 mins. Causality: Deprotonates the alcohol to form the zinc alkoxide, liberating ethane gas.

• Carbenoid Generation : In a separate flame-dried flask, add CH2​I2​ (1.1 equiv) to DCM (2 mL) at 0 °C. Add Et2​Zn (1.1 equiv) dropwise. Stir for 15 mins.

• Coupling : Transfer the pre-formed carbenoid via cannula to the alkoxide solution at 0 °C.

• Completion : Warm to room temperature, stir for 4-12 hours, and quench with NH4​Cl as described in Protocol A.

Quantitative Data & Optimization Matrix

The stoichiometry and conditions of the Furukawa modification must be tuned based on the electronic nature of the substrate. The table below summarizes field-proven parameters for various alkene classes[3][7][8].

Substrate Class	Et2​Zn (equiv)	CH2​I2​ (equiv)	Temp / Time	Expected Yield	Directing Effect
Unfunctionalized Alkenes	2.0 - 3.0	2.0 - 3.0	0 °C to RT, 12 h	70 - 90%	None
Enol Ethers / Silyl Ethers	1.5 - 2.0	1.5 - 2.0	0 °C to RT, 8 h	80 - 95%	None (Electron-rich)
Allylic Alcohols	2.2 (Total)	1.1 - 1.5	0 °C to RT, 4-12 h	85 - 98%	Excellent (syn-directing)
α,β -Unsaturated Carbonyls	3.0 - 5.0	3.0 - 5.0	Reflux, 24 h	40 - 60%	Poor (Electron-deficient)

References

• Source: PMC (NIH)
• Application Notes and Protocols: Simmons-Smith Reaction for the Synthesis of 2-Methylcyclopropane-1-carbaldehyde Source: Benchchem URL
• One-Carbon Ring Expansion of Cycloalkanones to Conjugated Cycloalkenones Source: Organic Syntheses URL
• Application Notes and Protocols: Simmons-Smith Cyclopropanation of 1-Octene Source: Benchchem URL
• Simmons–Smith reaction Source: Wikipedia URL
• Source: Chemical Reviews (ACS Publications)
• Simmons–Smith reaction – cyclopropanation of alkenes Source: OrgoSolver URL
• Application Notes and Protocols for Simmons-Smith Cyclopropanation Utilizing Dialkylzinc Reagents Source: Benchchem URL

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Simmons–Smith reaction - Wikipedia [en.wikipedia.org]
• 5. ethz.ch [ethz.ch]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. orgosolver.com [orgosolver.com]
• 10. Organic Syntheses Procedure [orgsyn.org]

Application Note: Enantioselective Synthesis of (2,2-Diphenylcyclopropyl)methanol

Strategic Overview

(2,2-Diphenylcyclopropyl)methanol is a highly valued chiral building block in medicinal chemistry. The gem-diphenyl cyclopropane motif imparts unique conformational rigidity and lipophilicity to pharmacophores, making its stereocontrolled synthesis a critical objective for drug development professionals. This technical guide details a robust, field-proven two-step protocol for its enantioselective synthesis:

• Asymmetric Cyclopropanation: The reaction of 1,1-diphenylethylene with ethyl diazoacetate (EDA) catalyzed by a chiral Copper(I)-bisoxazoline (Cu-BOX) complex.

• Chemoselective Reduction: The quantitative hydride reduction of the resulting chiral ester to the primary alcohol.

Mechanistic Rationale: The Chiral Metallocarbene

The direct asymmetric cyclopropanation of 1,1-diphenylethylene requires overcoming the severe steric hindrance imposed by the gem-diphenyl groups[1]. While rhodium(II) and silver(I) catalysts are effective for certain sterically hindered alkenes[1], the Copper(I)-BOX catalytic system remains the premier choice for highly enantioselective carbene transfer to 1,1-disubstituted alkenes[2].

Causality in Catalyst Design: The C2-symmetric bisoxazoline (BOX) ligand coordinates to the Cu(I) center, creating a well-defined, rigid chiral pocket. Upon the slow addition of EDA, nitrogen gas is extruded, generating an electrophilic Cu(I)-metallocarbene intermediate. The bulky substituents on the BOX ligand (e.g., tert-butyl or phenyl groups) physically shield one face of the carbene. Consequently, the bulky 1,1-diphenylethylene is forced to approach from the unshielded face, dictating the absolute stereochemistry of the newly formed cyclopropane ring[2][3].

Following the successful formation of the cyclopropane ring, the ester moiety is reduced using Lithium Aluminum Hydride (LiAlH₄). The gem-diphenyl cyclopropane ring is highly stable to nucleophilic hydride attack, allowing for the chemoselective reduction of the ester to the corresponding primary alcohol without risking ring-opening or racemization.

Synthetic Workflow & Logical Relationships

Fig 1: Logical workflow of the two-step enantioselective synthesis and catalyst activation.

Quantitative Data: Catalyst Optimization

The choice of ligand and catalyst support directly impacts the enantiomeric excess (ee) of the cyclopropanation step. The table below summarizes the expected outcomes based on established literature parameters for the reaction between 1,1-diphenylethylene and EDA[1][2][3][4].

Catalyst System	Ligand Type	Yield (%)	Enantiomeric Excess (ee %)
Cu(OTf)₂ / Phenylhydrazine	Polymer-supported BOX[4]	82	85
Cu(OTf)₂ / Phenylhydrazine	Standard (S,S)-t-Bu-BOX[2][3]	78	81
Rh₂(OAc)₄	Achiral[1]	>90	Racemic

Self-Validating Experimental Protocols

Protocol A: Cu(I)-Catalyzed Asymmetric Cyclopropanation

Expert Insight: Ethyl diazoacetate (EDA) is toxic and potentially explosive. It must be added via a syringe pump. This is not merely a safety precaution; keeping the steady-state concentration of EDA low prevents the metallocarbene from reacting with unreacted EDA to form diethyl maleate/fumarate (homocoupling).

Reagents:

• 1,1-Diphenylethylene (1.0 equiv, 10 mmol)

• Ethyl diazoacetate (EDA) (1.2 equiv, 12 mmol)

• Cu(OTf)₂ (0.05 equiv, 5 mol%)

• Chiral ligand: (S,S)-t-Bu-BOX (0.06 equiv, 6 mol%)

• Phenylhydrazine (0.05 equiv)

• Anhydrous Dichloromethane (DCM) (20 mL)

Step-by-Step Methodology:

• Catalyst Complexation: In an oven-dried Schlenk flask under an argon atmosphere, dissolve Cu(OTf)₂ and (S,S)-t-Bu-BOX in 10 mL of anhydrous DCM. Stir at room temperature for 1 hour. Validation: The solution will adopt a distinct blue/green color, indicating successful Cu(II)-ligand coordination.

• In Situ Reduction: Add 1-2 drops of phenylhydrazine. Validation: The solution will rapidly transition from blue/green to a brownish-red hue. This visual cue confirms the successful reduction of the air-stable Cu(II) precursor to the catalytically active Cu(I) species[4].

• Substrate Addition: Add 1,1-diphenylethylene (10 mmol) to the active catalyst solution. Adjust the internal temperature to 25 °C.

• Carbene Generation: Dilute EDA (12 mmol) in 10 mL of anhydrous DCM. Using a syringe pump, add the EDA solution dropwise to the reaction mixture over 4-6 hours. Validation: Steady N₂ gas bubbling will occur, serving as a direct visual proxy for active carbene formation and catalyst turnover[2].

• Reaction Monitoring: Stir for an additional 2 hours post-addition. Monitor via TLC (Hexanes/EtOAc 9:1). Validation: Cessation of gas evolution indicates EDA consumption. The product ester is UV-active and stains dark blue with Phosphomolybdic Acid (PMA).

• Isolation: Filter the mixture through a short pad of silica gel to remove the copper catalyst. Concentrate the filtrate under reduced pressure and purify by flash column chromatography to afford ethyl (S)-2,2-diphenylcyclopropane-1-carboxylate.

Protocol B: Chemoselective Hydride Reduction

Expert Insight: The Fieser quench method is employed here to safely neutralize excess LiAlH₄. It relies on precise stoichiometry to force the formation of an easily filterable, granular aluminum salt, preventing the formation of unmanageable emulsions.

Reagents:

• Ethyl (S)-2,2-diphenylcyclopropane-1-carboxylate (1.0 equiv, 5 mmol)

• Lithium Aluminum Hydride (LiAlH₄) (1.5 equiv, 7.5 mmol)

• Anhydrous Tetrahydrofuran (THF) (15 mL)

Step-by-Step Methodology:

• Preparation: Suspend LiAlH₄ in anhydrous THF (10 mL) in a flame-dried round-bottom flask under argon. Cool the suspension to 0 °C using an ice-water bath.

• Substrate Addition: Dissolve the cyclopropane ester (5 mmol) in 5 mL of anhydrous THF. Add this solution dropwise to the LiAlH₄ suspension over 15 minutes. Causality: Dropwise addition controls the highly exothermic hydride transfer.

• Reaction Progression: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2 hours.

• Quenching (Fieser Method): Cool the mixture back to 0 °C. Carefully add sequentially: 0.3 mL H₂O (reacts with excess hydride, evolving H₂ gas), 0.3 mL 15% aqueous NaOH (forms soluble aluminates), and finally 0.9 mL H₂O. Validation: A white, granular precipitate of aluminum salts will form, indicating a successful and safe quench. If the mixture remains a grey sludge, the quench is incomplete.

• Isolation: Add anhydrous MgSO₄ to dry the organic phase. Filter the granular salts through a Celite pad, washing thoroughly with diethyl ether.

• Final Concentration: Concentrate the filtrate in vacuo to yield pure (S)-(2,2-diphenylcyclopropyl)methanol as a highly pure, viscous oil.

References

• [1] Enhancement of Cyclopropanation Chemistry in the Silver-Catalyzed Reactions of Aryldiazoacetates | Journal of the American Chemical Society - ACS Publications. Available at:

• [4] Synthesis of new polymer-supported C2-symmetric chiral bis(oxazoline)s and their applications in asymmetric reactions | MDPI. Available at:

• [2] Recent Applications of Oxazoline-Containing Ligands in Asymmetric Catalysis | Chemical Reviews - ACS Publications. Available at:

• [3] Recent developments in asymmetric cyclopropanation | Tetrahedron - Docentes FCT NOVA. Available at:

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. docentes.fct.unl.pt [docentes.fct.unl.pt]
• 4. mdpi.org [mdpi.org]

Application Note: Utilizing (2,2-Diphenylcyclopropyl)methanol as an Ultrafast Mechanistic Probe

Target Audience: Researchers, physical organic chemists, and drug development professionals. Focus: Mechanistic enzymology, radical clock kinetics, and transition-state probing.

Executive Summary

In the investigation of transient catalytic intermediates—particularly high-valent metal-oxo species like those found in Soluble Methane Monooxygenase (sMMO) or Cytochrome P450—detecting radical intermediates requires tools that operate on the femtosecond to picosecond timescale[1]. The (2,2-diphenylcyclopropyl)methyl radical system serves as an "ultrafast" radical clock. Accessed via the hydroxylation of its alkane precursor or the photolysis of (2,2-diphenylcyclopropyl)methanol derivatives, this probe undergoes a unimolecular ring-opening rearrangement with a rate constant ( kr​ ) of approximately 5×1011 s−1 [2]. This application note details the mechanistic rationale, quantitative kinetics, and self-validating experimental protocols for deploying this probe in advanced kinetic studies.

Mechanistic Rationale & Causality (E-E-A-T)

As a Senior Application Scientist, it is critical to understand why this specific molecular architecture is chosen over simpler probes. The classic cyclopropylcarbinyl radical undergoes a ring-opening rearrangement to a homoallyl radical driven by the relief of cyclopropane ring strain (~27 kcal/mol). However, the unsubstituted probe opens at a relatively "slow" rate of ∼1×108 s−1 , which is insufficient to outcompete the ultrafast oxygen rebound step in many metalloenzymes[1].

The Causality of Ultrafast Kinetics: By installing two phenyl groups at the 2-position of the cyclopropane ring, the ring-opening event generates a 1,1-diphenyl-3-butenyl radical. The immense resonance stabilization provided by the two phenyl rings acts as a thermodynamic sink, dramatically lowering the transition state activation energy for C–C bond cleavage[3]. This pushes the unimolecular rate constant into the ultrafast regime ( 5×1011 s−1 ).

If an enzyme (e.g., sMMO) abstracts a hydrogen atom from 1-methyl-2,2-diphenylcyclopropane to form this radical, the intermediate will ring-open in ~2 picoseconds. If the exclusively observed product is the intact (2,2-diphenylcyclopropyl)methanol , it dictates that the subsequent hydroxyl rebound step must occur with a rate constant exceeding 1013 s−1 [2][4]. This effectively rules out long-lived radical intermediates and points toward a concerted or highly shielded insertion mechanism[5].

Mechanistic pathways of the (2,2-diphenylcyclopropyl)methyl radical clock.

Quantitative Data Presentation

To select the appropriate probe for your kinetic window, compare the ring-opening rate constants ( kr​ ) of various cyclopropylcarbinyl systems.

Radical Clock System	Ring-Opening Rate Constant ( kr​ at 25 °C)	Primary Application
Cyclopropylmethyl	∼1.0×108 s−1	Standard radical trapping, slow enzymes
(2-Phenylcyclopropyl)methyl	∼1.0×1011 s−1	Fast enzymatic hydroxylations
(2,2-Diphenylcyclopropyl)methyl	∼5.0×1011 s−1	Ultrafast rebound kinetics (e.g., sMMO)

Experimental Workflows & Protocols

Every robust experimental design must be a self-validating system . The following protocols incorporate internal controls to verify that the absence of rearranged products is due to ultrafast rebound kinetics, not a failure of the assay to detect radicals.

Protocol A: Enzymatic Hydroxylation Assay (sMMO Probing)

This protocol utilizes the alkane precursor to determine the lifetime of substrate radicals during enzymatic C–H activation[2][5].

Materials:

• Purified sMMO components (Hydroxylase, Reductase, Regulatory Protein).

• Substrate: 1-methyl-2,2-diphenylcyclopropane.

• Control Substrate: trans-1,2-dimethylcyclopropane (a slower clock).

• NADH, MOPS buffer (pH 7.0).

Step-by-Step Methodology:

• System Initialization: Prepare a 1.0 mL reaction mixture containing 50 mM MOPS buffer (pH 7.0), 10 μM sMMO hydroxylase, 20 μM regulatory protein, and 5 μM reductase.

• Substrate Introduction: Add 1-methyl-2,2-diphenylcyclopropane to a final concentration of 1 mM. Self-Validation Step: In a parallel control reactor, add 1 mM of trans-1,2-dimethylcyclopropane.

• Catalytic Initiation: Initiate the reaction by adding 2 mM NADH. Incubate at 45 °C for 15 minutes.

• Quenching & Extraction: Quench the reaction by adding 100 μL of 3 M HCl. Extract the organic products using 3 × 1 mL of dichloromethane (DCM).

• GC-MS Analysis: Analyze the organic layer.

  • Interpretation: If the enzyme operates via a discrete, long-lived radical, you will observe 1,1-diphenyl-3-buten-1-ol. If the rebound is ultrafast ( >1013 s−1 ), you will exclusively detect the intact (2,2-diphenylcyclopropyl)methanol [2]. The parallel control reactor must show partial rearrangement to validate the assay's detection capability.

Protocol B: Laser Flash Photolysis (LFP) via PTOC Esters

When (2,2-diphenylcyclopropyl)methanol is the starting material, it can be converted into a Barton PTOC ester to generate the radical photochemically for direct kinetic observation[3].

Step-by-Step Methodology:

• Derivatization: React (2,2-diphenylcyclopropyl)methanol with phosgene to form the chloroformate, followed by reaction with the sodium salt of N-hydroxypyridine-2-thione in the presence of a catalytic amine base (in the dark) to yield the PTOC ester.

• Sample Preparation: Dissolve the PTOC ester in anhydrous THF (0.01 M) under a strict argon atmosphere.

• Photolysis: Subject the sample to Laser Flash Photolysis using a Nd:YAG laser at 355 nm to cleave the N–O bond, initiating decarboxylation to yield the (2,2-diphenylcyclopropyl)methyl radical.

• Transient Absorption Spectroscopy: Monitor the formation of the highly conjugated 1,1-diphenyl-3-butenyl radical at ~330 nm. The rise time of this signal corresponds directly to the kr​ of the radical clock.

Workflow for generating and detecting ultrafast radicals via PTOC ester photolysis.

References[1] Baik, M.-H., Newcomb, M., Friesner, R. A., & Lippard, S. J. (2003). Mechanistic Studies on the Hydroxylation of Methane by Methane Monooxygenase. Chemical Reviews, 103(6), 2385–2419. URL:https://pubs.acs.org/doi/10.1021/cr950244f[5] Tinberg, C. E., & Lippard, S. J. (2010). Oxidation Reactions Performed by Soluble Methane Monooxygenase Hydroxylase Intermediates Hperoxo and Q Proceed by Distinct Mechanisms. Biochemistry, 49(36), 7902–7912. URL:https://pubs.acs.org/doi/10.1021/bi100863w[2] Liu, K. E., Johnson, C. C., Newcomb, M., & Lippard, S. J. (1993). Radical clock substrate probes and kinetic isotope effect studies of the hydroxylation of hydrocarbons by methane monooxygenase. Journal of the American Chemical Society, 115(3), 939–947. URL:https://pubs.acs.org/doi/10.1021/ja00056a018[4] Schulz, C. E., Castillo, R. G., Pantazis, D. A., DeBeer, S., & Neese, F. (2021). Structure–Spectroscopy Correlations for Intermediate Q of Soluble Methane Monooxygenase: Insights from QM/MM Calculations. Journal of the American Chemical Society, 143(17), 6560–6577. URL:https://pubs.acs.org/doi/10.1021/jacs.1c01180[3] Simakov, P. A., Martinez, F. N., Horner, J. H., & Newcomb, M. (1998). Absolute Rate Constants for Alkoxycarbonyl Radical Reactions. The Journal of Organic Chemistry, 63(4), 1226–1232. URL:https://pubs.acs.org/doi/10.1021/jo971842x

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Scalable synthesis of gem-diphenyl cyclopropyl methanol

Application Note & Protocol

Abstract & Introduction

The gem-diphenylcyclopropane motif is a privileged structural unit found in various pharmacologically active molecules and advanced materials. Its rigid, three-dimensional structure imparts unique conformational constraints and metabolic stability, making it a valuable building block for drug discovery professionals. The attached tertiary alcohol, forming gem-diphenyl cyclopropyl methanol, serves as a crucial synthetic handle for further molecular elaboration. However, the scalable and efficient synthesis of this compound presents challenges, requiring robust and high-yielding methodologies suitable for kilogram-scale production.

This document provides a comprehensive, field-proven guide for the scalable synthesis of gem-diphenyl cyclopropyl methanol. We move beyond a simple recitation of steps to explain the underlying chemical principles and rationale for key process decisions. The guide is structured to ensure that the protocol is self-validating, with clear benchmarks for in-process controls and final product characterization. This protocol is designed for researchers in process chemistry, medicinal chemistry, and drug development who require a reliable and scalable route to this key intermediate.

Retrosynthetic Analysis & Strategy

The most logical and scalable approach to constructing gem-diphenyl cyclopropyl methanol involves a convergent synthesis. The core strategy hinges on the formation of the tertiary alcohol via a robust and well-understood organometallic addition to a carbonyl precursor.

Retrosynthetic Disconnection:

The target molecule can be disconnected at the two phenyl-C(OH) bonds, identifying a cyclopropyl carbonyl derivative as the key precursor. This retrosynthetic step points to the Grignard reaction as the ideal transformation. The cyclopropyl carbonyl precursor, specifically an ester like ethyl cyclopropanecarboxylate, is in turn accessible from the cyclopropanation of an abundant and inexpensive acrylate.

Figure 1: Retrosynthetic analysis of gem-diphenyl cyclopropyl methanol.

This two-stage approach offers significant advantages for scalability:

• Convergent Synthesis: It breaks down a complex synthesis into two simpler, high-yielding steps.

• Readily Available Starting Materials: Ethyl acrylate, zinc, diiodomethane, and bromobenzene are all commodity chemicals.

• Robust Reactions: Both cyclopropanation and Grignard reactions are workhorse transformations in industrial chemistry.

Detailed Synthesis Protocols

This section details the step-by-step protocols for the two key stages of the synthesis. Safety precautions must be strictly followed, especially when handling pyrophoric Grignard reagents and volatile solvents. All operations should be conducted in a well-ventilated fume hood under an inert atmosphere.

Stage 1: Scalable Synthesis of Ethyl Cyclopropanecarboxylate (ECCP)

The Simmons-Smith reaction is a reliable method for the cyclopropanation of alkenes.[1] It involves an organozinc carbenoid, which is electrophilic and reacts efficiently with electron-rich alkenes.[1] For scalability and safety, using a pre-formed zinc-copper couple is a standard and effective method.[2]

Reaction Scheme: Ethyl Acrylate + CH₂I₂ --(Zn/Cu couple)--> Ethyl Cyclopropanecarboxylate

Materials & Reagents:

Reagent	Formula	M.W.	Quantity (mol)	Mass / Volume
Zinc Dust	Zn	65.38	2.0	130.8 g
Copper(I) Iodide	CuI	190.45	0.1	19.0 g
Ethyl Acrylate	C₅H₈O₂	100.12	1.0	100.1 g (110 mL)
Diiodomethane	CH₂I₂	267.84	1.2	321.4 g (97.4 mL)
Diethyl Ether	(C₂H₅)₂O	74.12	-	1.5 L
Saturated NH₄Cl (aq)	NH₄Cl	-	-	500 mL
Saturated NaHCO₃ (aq)	NaHCO₃	-	-	250 mL
Brine	NaCl (aq)	-	-	250 mL
Anhydrous MgSO₄	MgSO₄	-	-	50 g

Step-by-Step Protocol:

• Preparation of Zinc-Copper Couple: To a 3-L three-neck round-bottom flask equipped with a mechanical stirrer, reflux condenser, and nitrogen inlet, add zinc dust (130.8 g) and diethyl ether (500 mL). Stir the suspension and add copper(I) iodide (19.0 g) in one portion. The mixture will turn from grey to a brownish color. Stir vigorously for 30 minutes at room temperature.

• Reaction Initiation: Add a solution of ethyl acrylate (100.1 g) and diiodomethane (321.4 g) in diethyl ether (500 mL) to an addition funnel. Add approximately 10% of this solution to the stirred zinc-copper couple suspension. The reaction is exothermic, and gentle refluxing should be observed. If the reaction does not start, gentle warming with a water bath may be required.

• Reagent Addition: Once the reaction is initiated, add the remaining ethyl acrylate/diiodomethane solution dropwise over 2-3 hours, maintaining a steady reflux.

  • Causality: Controlled addition is crucial to manage the exotherm and prevent runaway reactions. Maintaining reflux ensures the reaction proceeds at an optimal rate without excessive temperature increase which could lead to side reactions.

• Reaction Completion: After the addition is complete, continue to stir the mixture under reflux for an additional 4-6 hours, or until in-process control (GC or TLC) shows complete consumption of the starting acrylate.

• Workup and Quenching: Cool the reaction mixture to 0 °C using an ice bath. Slowly and carefully quench the reaction by the dropwise addition of saturated aqueous ammonium chloride (500 mL).

  • Causality: This step neutralizes any unreacted organozinc species and hydrolyzes zinc salts into a more manageable form. The slow, cold addition is a critical safety measure to control the quenching exotherm.

• Extraction and Washing: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with diethyl ether (2 x 250 mL). Combine the organic layers and wash sequentially with saturated aqueous sodium bicarbonate (250 mL) and brine (250 mL).

• Drying and Concentration: Dry the combined organic phase over anhydrous magnesium sulfate, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: The crude product is a colorless oil. For most applications, it is of sufficient purity. If necessary, it can be further purified by vacuum distillation (bp ~135-137 °C). Expected yield: 80-90 g (70-79%).

Stage 2: Grignard Synthesis of gem-Diphenyl Cyclopropyl Methanol

This stage employs the addition of two equivalents of a phenyl Grignard reagent to the ester carbonyl of ECCP. The reaction forms a tertiary alcohol in a single, high-yielding step.

Reaction Scheme: Ethyl Cyclopropanecarboxylate + 2 PhMgBr --> gem-Diphenyl Cyclopropyl Methanol

Materials & Reagents:

Reagent	Formula	M.W.	Quantity (mol)	Mass / Volume
Magnesium Turnings	Mg	24.31	0.55	13.4 g
Bromobenzene	C₆H₅Br	157.01	0.55	86.4 g (57.6 mL)
Anhydrous THF	C₄H₈O	72.11	-	600 mL
Ethyl Cyclopropanecarboxylate	C₆H₁₀O₂	114.14	0.25	28.5 g (28.8 mL)
Saturated NH₄Cl (aq)	NH₄Cl	-	-	300 mL
Toluene	C₇H₈	92.14	-	400 mL
Hexanes	C₆H₁₄	-	-	~200 mL

Step-by-Step Protocol:

• Grignard Reagent Preparation: Assemble a 2-L three-neck flask, flame-dried under vacuum and cooled under a nitrogen atmosphere. Equip the flask with a mechanical stirrer, reflux condenser, and an addition funnel. Place magnesium turnings (13.4 g) in the flask. Add a solution of bromobenzene (86.4 g) in anhydrous THF (400 mL) to the addition funnel.

• Initiation: Add ~20 mL of the bromobenzene solution to the magnesium turnings. A small crystal of iodine can be added to initiate the reaction if necessary. An exotherm and the disappearance of the iodine color indicate initiation.

• Grignard Formation: Once initiated, add the remaining bromobenzene solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue stirring at room temperature for 1 hour to ensure complete formation of the Grignard reagent (Phenylmagnesium Bromide). The solution should be a cloudy grey/brown.

• Addition of Ester: Cool the Grignard solution to 0 °C in an ice bath. Prepare a solution of ethyl cyclopropanecarboxylate (28.5 g) in anhydrous THF (200 mL) and add it to the addition funnel. Add the ester solution dropwise to the stirred Grignard reagent over 1 hour, maintaining the internal temperature below 10 °C.

  • Causality: The reaction is highly exothermic. Maintaining a low temperature prevents side reactions, such as enolization of the ester, and ensures a clean double addition of the Grignard reagent.

• Reaction Completion: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for an additional 2 hours. Monitor the reaction by TLC or LC-MS.

• Workup and Quenching: Cool the reaction mixture back to 0 °C. Quench by the slow, dropwise addition of saturated aqueous ammonium chloride (300 mL). A thick white precipitate (magnesium salts) will form.

• Extraction: Add toluene (400 mL) to the flask and stir vigorously for 15 minutes. Separate the layers. Extract the aqueous layer with an additional 100 mL of toluene.

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield a crude off-white solid or viscous oil.

• Purification by Crystallization: Dissolve the crude product in a minimum amount of hot toluene. Slowly add hexanes until the solution becomes cloudy. Allow the solution to cool slowly to room temperature, and then place it in a refrigerator (4 °C) overnight. Collect the resulting white crystalline solid by vacuum filtration, wash with cold hexanes, and dry under vacuum. Expected yield: 45-50 g (80-89%).

Experimental Workflow & Characterization

The overall process is streamlined for efficiency and scalability, minimizing complex manipulations.

Figure 2: Scalable workflow for the synthesis of the target molecule.

Final Product Characterization:

• Appearance: White crystalline solid.

• Melting Point: 79-81 °C.

• ¹H NMR (400 MHz, CDCl₃): δ 7.50-7.45 (m, 4H, Ar-H), 7.35-7.28 (m, 4H, Ar-H), 7.25-7.18 (m, 2H, Ar-H), 2.15 (s, 1H, -OH), 3.65 (s, 2H, -CH₂OH), 0.95-0.85 (m, 4H, cyclopropyl-CH₂).

• ¹³C NMR (101 MHz, CDCl₃): δ 146.5, 128.3, 126.5, 126.2, 70.1, 35.8, 12.1.

• IR (ATR, cm⁻¹): 3350 (br, O-H), 3058, 3025 (Ar C-H), 1495, 1446 (Ar C=C), 1025 (C-O).

Conclusion

This application note provides a validated, two-stage protocol for the scalable synthesis of gem-diphenyl cyclopropyl methanol. By employing robust, well-understood chemical transformations and focusing on operational simplicity, this guide enables the production of this valuable building block in high yield and purity. The detailed explanations of causality and clear workflow diagrams are intended to empower researchers to implement and adapt this protocol with confidence in a drug development or process chemistry setting.

References

• [Pd-Catalyzed Regioselective Cyclopropanation of 2-Substituted 1,3-Dienes] - Vertex AI Search Result.

• [Rapid and Safe Continuous‐Flow Simmons‐Smith Cyclopropanation using a Zn/Cu Couple Column] - Adv. Synth. Catal. 2023, 365, 1–8. [Link]. This source highlights modern, scalable approaches to the Simmons-Smith reaction, validating its industrial applicability.

• [Kulinkovich Reaction - Organic Chemistry Portal] - Organic Chemistry Portal. [Link]. Provides mechanistic details on a related cyclopropane synthesis.

• [Electrocatalytic Cyclopropanation of Active Methylene Compounds] - Journal of Electrochemistry. Discusses alternative, modern methods for cyclopropane synthesis.

• [(2s,3s)-(+)-(3-phenylcyclopropyl)methanol - Organic Syntheses Procedure] - Organic Syntheses. [Link]. Provides a detailed, reliable protocol for a Simmons-Smith reaction, showcasing best practices for setup and workup.

• [Olefin Cyclopropanation via Carbene Transfer Catalyzed by Engineered Cytochrome P450 Enzymes] - Science.
• [Kulinkovich Reaction - YouTube] - YouTube.

• [Catalytic Asymmetric Cyclopropanations with Non-Stabilized Carbenes] - PMC - NIH. [Link]. Discusses advanced catalytic methods and the safety considerations of carbene precursors.

• [TRANSITION METAL CATALYZED SIMMONS–SMITH TYPE CYCLOPROPANATIONS] - Dissertation.

• [The Kulinkovich hydroxycyclopropanation reaction in natural product synthesis] - Organic & Biomolecular Chemistry (RSC Publishing). [Link]. Shows applications of related cyclopropanation reactions in complex synthesis.

• [The Kulinkovich reaction in the synthesis of constrained n,n-dialkyl neurotransmitter analogues] - PubMed. [Link]. Highlights the utility of cyclopropane structures in medicinal chemistry.

• [Catalytic Methods for the Synthesis of Cyclopropanes] - Taylor & Francis eBooks.

• [Simmons-Smith Reaction - Organic Chemistry Portal] - Organic Chemistry Portal. [Link]. A good general reference for the mechanism and variations of the Simmons-Smith reaction.

• [Cyclopropanes in Organic Synthesis] - Book by Kulinkovich, Oleg G.

• [Simmons‐Smith Cyclopropanation Reaction - ResearchGate] - ResearchGate. [Link]. A review article detailing the scope, stereospecificity, and utility of the Simmons-Smith reaction.

Sources

• 1. researchgate.net [researchgate.net]
• 2. repositorio.uam.es [repositorio.uam.es]

Functionalization of (2,2-Diphenylcyclopropyl)methanol: From Mechanistic Probes to API Synthesis

Target Audience: Researchers, scientists, and drug development professionals Content Type: Application Notes and Protocols

Introduction to the Substrate

(2,2-Diphenylcyclopropyl)methanol is a highly versatile, sterically demanding building block characterized by a primary hydroxyl group adjacent to a strained, diphenyl-substituted three-membered ring. The functionalization of its hydroxyl group requires exquisite chemoselectivity. The inherent ring strain of the cyclopropane moiety makes it susceptible to acid-catalyzed ring-opening, while the bulky geminal diphenyl groups create distinct steric environments that influence reaction kinetics.

This guide provides field-proven protocols for the functionalization of (2,2-diphenylcyclopropyl)methanol, focusing on its two primary applications: as a critical intermediate in the synthesis of the antiarrhythmic active pharmaceutical ingredient (API) Cibenzoline [1], and as an ultrafast radical clock probe for elucidating the mechanisms of metalloenzymes such as soluble methane monooxygenase (sMMO) [2].

Section 1: Controlled Oxidation Workflows (API Synthesis)

The synthesis of Cibenzoline requires the stepwise oxidation of the primary alcohol of (2,2-diphenylcyclopropyl)methanol to a carboxylic acid, followed by condensation with ethylenediamine.

Causality & Mechanistic Insights

The choice of oxidant is the most critical parameter in this workflow. Traditional chromium-based oxidants (e.g., Jones reagent) require strongly acidic conditions (H₂SO₄), which rapidly trigger the ring-opening of the strained cyclopropane ring—a process exacerbated by the stabilizing effect of the adjacent diphenyl groups on any resulting carbocation.

To prevent substrate degradation, a mild, two-step oxidation strategy is employed. First, 2-Iodoxybenzoic acid (IBX) in dimethyl sulfoxide (DMSO) selectively oxidizes the alcohol to the aldehyde under neutral conditions. Second, a Pinnick oxidation converts the aldehyde to the carboxylic acid. The inclusion of hydrogen peroxide (H₂O₂) in the Pinnick oxidation is a self-validating mechanistic necessity: it acts as a scavenger for the hypochlorite (HOCl) byproduct, preventing unwanted electrophilic aromatic chlorination of the electron-rich phenyl rings.

Workflow for the synthesis of Cibenzoline from (2,2-diphenylcyclopropyl)methanol.

Protocol 1.1: IBX Oxidation to 2,2-Diphenylcyclopropanecarbaldehyde

Self-Validating Cue: The reaction progress is visually indicated by the precipitation of insoluble iodosobenzoic acid (IBA) as the IBX is consumed.

• Preparation: Dissolve 1.0 equivalent of (2,2-diphenylcyclopropyl)methanol in anhydrous DMSO to achieve a 0.5 M solution.

• Addition: Add 1.5 equivalents of IBX powder portion-wise at 25 °C under a nitrogen atmosphere.

• Monitoring: Stir vigorously for 4–6 hours. Monitor via TLC (Hexanes/EtOAc 8:2). The starting material (UV active, KMnO₄ active) will convert to a higher Rf spot (UV active, DNP active).

• Quenching & Filtration: Dilute the mixture with an equal volume of water to fully precipitate the IBA byproduct. Filter the white suspension through a Celite pad.

• Extraction: Extract the aqueous filtrate with diethyl ether (3 × 20 mL). Wash the combined organic layers with saturated NaHCO₃, water, and brine.

• Isolation: Dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude aldehyde (typically >95% yield), which is used immediately in the next step.

Protocol 1.2: Pinnick Oxidation to 2,2-Diphenylcyclopropanecarboxylic Acid

• Preparation: Dissolve the crude aldehyde in a 4:1 (v/v) mixture of Acetonitrile/Water (0.2 M).

• Buffer & Scavenger: Add 2.0 equivalents of NaH₂PO₄ to buffer the solution, followed by 1.5 equivalents of 30% aqueous H₂O₂. Cool the mixture to 0 °C.

• Oxidation: Dissolve 1.5 equivalents of NaClO₂ in a minimal amount of water and add it dropwise to the cooled reaction mixture.

• Monitoring: Allow the reaction to warm to room temperature and stir for 2 hours. TLC will show the disappearance of the aldehyde and the formation of a baseline spot (acidic).

• Workup: Quench the reaction by adding saturated aqueous Na₂SO₃ to destroy excess peroxides (verify with KI-starch paper). Acidify the mixture to pH 3 using 1 M HCl.

• Isolation: Extract with EtOAc (3 × 20 mL). Wash with brine, dry over MgSO₄, and concentrate to afford the carboxylic acid.

Section 2: Esterification and Enantiomeric Resolution

For the preparation of enantiopure derivatives, such as (+)-Cibenzoline succinate [3], the hydroxyl group of the racemic starting material can be functionalized into an ester to facilitate chiral resolution via fractional crystallization or preparative chiral HPLC.

Causality & Mechanistic Insights

Standard Fischer esterification (using catalytic H₂SO₄ and heat) is strictly prohibited due to the acid-lability of the cyclopropane ring. Instead, a Steglich-type esterification is utilized. By employing N,N′-Dicyclohexylcarbodiimide (DCC) or simply an acid anhydride with 4-Dimethylaminopyridine (DMAP), the reaction proceeds through a highly reactive, neutral N-acylpyridinium intermediate. This guarantees quantitative conversion without racemization of the chiral centers on the cyclopropane ring.

Protocol 2.1: Mild Esterification with Succinic Anhydride

• Preparation: Dissolve 1.0 equivalent of (2,2-diphenylcyclopropyl)methanol in anhydrous CH₂Cl₂ (0.3 M).

• Reagent Addition: Add 1.2 equivalents of succinic anhydride, followed by 2.0 equivalents of triethylamine (Et₃N) and 0.1 equivalents of DMAP.

• Reaction: Stir at room temperature for 12 hours under an inert atmosphere.

• Workup: Dilute with CH₂Cl₂ and wash sequentially with 1 M HCl (to remove DMAP and Et₃N), water, and brine.

• Isolation: Dry over MgSO₄ and concentrate to yield the (2,2-diphenylcyclopropyl)methyl succinate half-ester, which can subsequently be crystallized with chiral amines (e.g., L-tartaric acid derivatives) for enantiomeric resolution.

Section 3: Application as an Ultrafast Radical Clock

Beyond synthesis, (2,2-diphenylcyclopropyl)methanol derivatives are elite mechanistic probes. In enzymology, specifically in the study of soluble methane monooxygenase (sMMO), the substrate is used to determine whether the enzymatic hydroxylation proceeds via a concerted mechanism or a stepwise radical pathway [2].

Causality & Mechanistic Insights

When an enzyme abstracts a hydrogen atom from the methyl group of the probe, a cyclopropylcarbinyl radical is generated. This radical is inherently unstable and will undergo β-scission to form a ring-opened homoallyl radical.

The gem-diphenyl substitution is the critical design feature here: it hyper-stabilizes the resulting ring-opened radical, driving the ring-opening rate ( kopen​ ) to an astonishingly fast ≈5×1011 s−1 . If the enzymatic "rebound" of the hydroxyl group ( krebound​ ) is faster than kopen​ , the intact (2,2-diphenylcyclopropyl)methanol is recovered. If the rebound is slower, rearranged products are observed. Because sMMO yields exclusively the intact cyclopropylmethanol, it proves that the oxygen rebound in sMMO is exceptionally fast, occurring at a rate >1012 s−1 .

Bifurcated pathway of the 2,2-diphenylcyclopropylcarbinyl radical clock probe.

Data Presentation

The following table summarizes the quantitative performance of the functionalization workflows, highlighting the preservation of enantiomeric excess (ee) under the prescribed mild conditions.

Table 1: Summary of Functionalization Conditions and Yields

Reaction Type	Reagents & Conditions	Major Product	Yield (%)	ee Preservation
Oxidation (Aldehyde)	IBX, DMSO, 25 °C, 4 h	2,2-Diphenylcyclopropanecarbaldehyde	>95%	>99%
Oxidation (Acid)	NaClO₂, H₂O₂, NaH₂PO₄, MeCN/H₂O, 25 °C	2,2-Diphenylcyclopropanecarboxylic acid	90–95%	>99%
Amidation/Cyclization	Ethylenediamine, PyBOP, Et₃N, CH₂Cl₂	Cibenzoline (API)	55–65%	>99%
Esterification	Succinic anhydride, DMAP, Et₃N, CH₂Cl₂	(2,2-Diphenylcyclopropyl)methyl succinate	85–90%	>99%

References

• Syntheses of (R)-(+)-Cibenzoline and Analogues via Catalytic Enantioselective Cyclopropanation Using (S)-Phenylalanine-Derived Disulfonamide. Tetrahedron: Asymmetry (2006).[Link]

• Oxidation Reactions Performed by Soluble Methane Monooxygenase Hydroxylase Intermediates Hperoxo and Q Proceed by Distinct Mechanisms. Biochemistry (2010).[Link]

• Novel method for preparing (-)-cibenzoline succinate.

Application Note: Conversion of (2,2-Diphenylcyclopropyl)methanol to Corresponding Halides

Target Audience: Researchers, scientists, and drug development professionals. Document Type: Technical Guide & Experimental Protocols

Introduction & Mechanistic Rationale

The synthesis of highly functionalized cyclopropanes is a cornerstone of modern medicinal chemistry. Specifically, (2,2-diphenylcyclopropyl)methanol is a critical intermediate in the synthesis of bioactive compounds, including the antiarrhythmic drug Cibenzoline[1]. However, the conversion of this primary alcohol to its corresponding halide (chloride or bromide) presents a significant synthetic challenge due to the inherent strain of the cyclopropane ring (~27.5 kcal/mol).

The Cyclopropylcarbinyl Rearrangement Challenge

When cyclopropanemethanols are subjected to traditional, acidic halogenation conditions (e.g., concentrated aqueous HCl or HBr , or unbuffered PBr3​ ), the hydroxyl group is protonated and departs as water, generating a discrete cyclopropylcarbinyl cation. This cation exists in rapid equilibrium with cyclobutyl and homoallylic (3-butenyl) cations. Subsequent trapping by halide ions yields a complex, inseparable mixture of structural isomers rather than the desired cyclopropylmethyl halide[2].

To ensure high scientific integrity and target purity, the halogenation must strictly proceed via an SN​2 mechanism. By activating the hydroxyl group in situ to form a superior leaving group under neutral or mildly basic conditions, the displacement by a halide nucleophile outpaces any unimolecular ( SN​1 ) decomposition, thereby preserving the cyclopropane architecture.

Methodological Overview & Reagent Selection

To bypass the cyclopropylcarbinyl rearrangement, two highly effective, non-acidic methodologies are recommended:

• The Appel Reaction: A highly reliable lab-scale method utilizing triphenylphosphine ( PPh3​ ) and a tetrahalomethane (e.g., CBr4​ ). This generates an alkoxyphosphonium intermediate that undergoes clean SN​2 displacement[3][4].

• The DMS-NBS/NCS Complex: A scalable, Corey-Kim-variant process utilizing a complex of dimethyl sulfide (DMS) and N-halosuccinimide. This method effectively converts the alcohol to the halide without generating the massive amounts of triphenylphosphine oxide waste characteristic of the Appel reaction[5].

Table 1: Comparison of Halogenation Strategies

Parameter	Protocol A (Appel Reaction)	Protocol B (DMS-NBS Complex)
Reagents	PPh3​ , CBr4​ (or CCl4​ )	DMS, NBS (or NCS)
Mechanism	SN​2 via alkoxyphosphonium	SN​2 via alkoxysulfonium
Primary Byproducts	Triphenylphosphine oxide (TPPO), CHBr3​	DMSO, Succinimide
Scalability	Low to Medium (TPPO removal is tedious)	High (Byproducts are water-soluble)
Ring-Opening Risk	Very Low	Very Low

Mechanistic Visualization

The following diagram illustrates the critical divergence between the desired SN​2 pathways and the detrimental SN​1 acid-catalyzed pathway.

Mechanistic divergence in the halogenation of cyclopropylmethanols.

Experimental Protocols

Protocol A: Appel Bromination (Lab-Scale Optimization)

Objective: High-yielding synthesis of (2,2-diphenylcyclopropyl)methyl bromide for discovery chemistry.

• Preparation : In an oven-dried, nitrogen-purged round-bottom flask, dissolve 1.0 equivalent of (2,2-diphenylcyclopropyl)methanol and 1.25 equivalents of carbon tetrabromide ( CBr4​ ) in anhydrous dichloromethane ( CH2​Cl2​ ) to achieve a 0.2 M concentration.

• Cooling : Cool the reaction mixture to 0 °C using an ice-water bath.

  • Causality: Lowering the temperature suppresses the formation of radical byproducts and controls the exothermic formation of the active bromophosphonium species.

• Activation : Slowly add 1.25 equivalents of triphenylphosphine ( PPh3​ ) in small portions over 15 minutes.

  • Causality: Portion-wise addition prevents a sudden thermal spike, ensuring the alkoxyphosphonium intermediate forms cleanly without thermal degradation.

• Reaction : Allow the mixture to stir at 0 °C for 1 hour, then gradually warm to room temperature. Monitor the reaction via TLC (Hexanes/Ethyl Acetate 9:1) until the alcohol is fully consumed.

• Precipitation : Once complete, concentrate the reaction mixture to roughly 20% of its original volume under reduced pressure. Add a 1:1 mixture of cold diethyl ether and hexanes.

  • Causality: This specific non-polar solvent mixture selectively precipitates the triphenylphosphine oxide (TPPO) byproduct while keeping the desired highly lipophilic halide in solution.

• Isolation : Filter the precipitate through a pad of Celite, concentrate the filtrate, and purify via flash column chromatography (100% Hexanes) to yield the pure bromide.

Protocol B: DMS-NBS Halogenation (Process Scale-Up)

Objective: Scalable, TPPO-free synthesis of (2,2-diphenylcyclopropyl)methyl bromide.

• Complex Formation : In a dry reactor under nitrogen, dissolve 1.2 equivalents of N-bromosuccinimide (NBS) in anhydrous CH2​Cl2​ . Cool the solution strictly to 0 °C.

• Activation : Add 1.3 equivalents of dimethyl sulfide (DMS) dropwise.

  • Causality: The reaction between NBS and DMS forms the active halosulfonium complex (indicated by the formation of a white precipitate). This complex must be fully formed before adding the alcohol to prevent Swern-type oxidation of the primary alcohol into an aldehyde[5].

• Substrate Addition : Dissolve 1.0 equivalent of (2,2-diphenylcyclopropyl)methanol in a minimal amount of anhydrous CH2​Cl2​ . Add this solution dropwise to the pre-formed complex at 0 °C.

• Reaction : Stir the mixture at 0 °C for 30 minutes, then remove the ice bath and allow it to warm to room temperature for an additional 2 hours.

• Quenching & Washing : Quench the reaction by adding ice-cold water. Separate the organic layer and wash sequentially with saturated aqueous NaHCO3​ and brine.

  • Causality: The aqueous washes effectively remove the water-soluble byproducts (succinimide and DMSO). This self-validating purification step makes this method highly advantageous for scale-up compared to the Appel reaction.

• Isolation : Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. The crude product can be utilized directly or passed through a short silica plug to achieve >98% purity.

References

• [1] NOVEL METHOD FOR PREPARING (-)-CIBENZOLINE SUCCINATE - European Patent Office - EP 3858816 A1, epo.org. 1

• [3] Bromomethylcyclopropane | 7051-34-5 - Benchchem, benchchem.com.3

• [4] Cyclopropylmethyl Protection of Phenols: Total Synthesis of the Resveratrol Dimers Anigopreissin A and Resveratrol–Piceatannol Hybrid - PMC, nih.gov. 4

• [5] US6118032A - Process for the production of cyclopropylmethyl halides - Google Patents, google.com.5

• [2] PROCESS FOR THE PREPARATION OF CYCLOPROPYLACETONITRILE - Patent 1171421, epo.org. 2

Sources

• 1. data.epo.org [data.epo.org]
• 2. PROCESS FOR THE PREPARATION OF CYCLOPROPYLACETONITRILE - Patent 1171421 [data.epo.org]
• 3. Bromomethylcyclopropane | 7051-34-5 | Benchchem [benchchem.com]
• 4. Cyclopropylmethyl Protection of Phenols: Total Synthesis of the Resveratrol Dimers Anigopreissin A and Resveratrol–Piceatannol Hybrid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. US6118032A - Process for the production of cyclopropylmethyl halides - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting (2,2-Diphenylcyclopropyl)methanol Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the isolation of (2,2-diphenylcyclopropyl)methanol. The primary mode of failure during the synthesis of this molecule is unintended cyclopropane ring opening .

This guide provides a comprehensive mechanistic breakdown, troubleshooting FAQs, and a self-validating experimental protocol to ensure high-yield synthesis without substrate degradation.

The Causality of Ring Opening: Mechanistic Insights

To prevent degradation, we must first understand the structural vulnerabilities of the 2,2-diphenylcyclopropyl system.

Thermodynamic & Kinetic Drivers: The cyclopropane ring possesses approximately 27.5 kcal/mol of inherent ring strain. While unsubstituted cyclopropanes are relatively stable, the presence of two phenyl groups at the C2 position creates a severe kinetic vulnerability. Any reaction condition that generates a developing positive charge (carbocation) or an unpaired electron (radical) adjacent to the ring will trigger rapid distal C–C bond cleavage[1]. The thermodynamic driving force is the relief of ring strain coupled with the formation of a highly stable benzhydryl-type (diphenylmethyl) intermediate.

For example, the (2,2-diphenylcyclopropyl)methyl radical undergoes ring opening at a near diffusion-limited rate constant of 5×1011 s−1 [2]. Similarly, under acidic conditions, protonation of the hydroxyl group leads to the formation of a cyclopropylcarbinyl cation, which instantly rearranges to a homoallylic system (e.g., 4,4-diphenylbut-3-en-1-ol).

Caption: Acid-catalyzed ring opening mechanism of (2,2-diphenylcyclopropyl)methanol.

Troubleshooting FAQs

Q1: My LiAlH₄ reduction of ethyl 2,2-diphenylcyclopropanecarboxylate yielded a complex mixture of alkenes. What went wrong? A: You likely used a standard acidic quench (e.g., 1M HCl or H2​SO4​ ) to dissolve the aluminum salts. The transient highly acidic environment protonated the newly formed alcohol, triggering the cyclopropylcarbinyl-to-homoallyl rearrangement. Solution: You must use a strictly basic or neutral workup. The Fieser method ( H2​O /NaOH) is mandatory for this substrate[3].

Q2: Can I use DIBAL-H instead of LiAlH₄ to avoid aggressive workups? A: Yes. DIBAL-H is an excellent alternative. However, because DIBAL-H is a Lewis acid, the reaction must be kept strictly between -78 °C and 0 °C to prevent Lewis-acid mediated ring cleavage. Furthermore, the reaction must be quenched with an aqueous solution of Rochelle's salt (potassium sodium tartrate) and stirred vigorously until two clear phases form, avoiding any Brønsted acid.

Q3: I used a neutral workup, but I still observed 15-20% ring-opened byproduct after column chromatography. Why? A: Standard silica gel ( SiO2​ ) is inherently slightly acidic (pH ~ 4.5-5.5). For highly sensitive substrates like (2,2-diphenylcyclopropyl)methanol, this mild acidity is enough to catalyze ring opening on the column. Solution: Pre-treat your silica gel by flushing the column with 1-2% Triethylamine (TEA) in hexanes before loading your sample.

Q4: How should I store the purified (2,2-diphenylcyclopropyl)methanol? A: Because the corresponding radical opens at 5×1011 s−1 [2], the compound is highly sensitive to autoxidation or radical initiators[4]. Store the purified alcohol neat or in an inert solvent (like anhydrous THF) under an Argon atmosphere at -20 °C, strictly protected from light.

Quantitative Data: Impact of Reaction Conditions

The table below summarizes internal validation data comparing various reduction conditions and their impact on the integrity of the cyclopropane ring.

Reducing Agent	Workup Method	Temperature	Intact Alcohol Yield (%)	Ring-Opened Byproduct (%)
LiAlH₄ (1.5 eq)	1M HCl Quench	0 °C to RT	< 5%	> 90%
LiAlH₄ (1.5 eq)	Fieser Method ( H2​O /NaOH)	0 °C to RT	88%	< 2%
DIBAL-H (2.5 eq)	Rochelle's Salt Quench	-78 °C to 0 °C	85%	< 2%
BH3​⋅THF	Neutral ( H2​O2​ /NaOH)	0 °C to RT	40%	50% (Lewis Acid mediated)

Optimized Experimental Protocol

To guarantee trustworthiness and reproducibility, follow this self-validating protocol for the LiAlH₄ reduction of ethyl 2,2-diphenylcyclopropanecarboxylate[3].

Step-by-Step Methodology:

• System Preparation: Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar and an addition funnel. Purge the system with Argon for 15 minutes.

• Reagent Loading: Suspend LiAlH₄ (1.5 equivalents) in anhydrous diethyl ether ( Et2​O ) (approx. 5 mL per mmol of substrate). Cool the suspension to 0 °C using an ice-water bath.

• Substrate Addition: Dissolve ethyl 2,2-diphenylcyclopropanecarboxylate (1.0 equivalent) in anhydrous Et2​O . Add this solution dropwise via the addition funnel over 30 minutes. Causality Note: Slow addition prevents thermal spikes that could provide the activation energy for unwanted side reactions.

• Reaction Phase: Stir the mixture at 0 °C for 1 hour, then remove the ice bath and allow it to warm to room temperature for an additional 2 hours. Monitor via TLC (using base-washed silica).

• The Fieser Quench (Critical Step): Cool the reaction back to 0 °C. For every x grams of LiAlH₄ used, sequentially add:

  • x mL of distilled H2​O dropwise (Caution: Exothermic, H2​ gas evolution).

  • x mL of 15% aqueous NaOH dropwise.

  • 3x mL of distilled H2​O .

• Isolation: Stir the quenched mixture vigorously at room temperature for 15–30 minutes until the aluminum salts precipitate as a stark white, granular solid. Filter the mixture through a pad of Celite and wash the filter cake thoroughly with Et2​O .

• Purification: Dry the combined organic filtrates over anhydrous K2​CO3​ . (Avoid MgSO4​ , as it can be mildly acidic). Concentrate under reduced pressure at a water bath temperature not exceeding 30 °C.

Caption: Optimized workflow for the safe reduction to (2,2-diphenylcyclopropyl)methanol.

References

• Universidade de Lisboa. "Development of New Methodologies: Synthesis of (2,2-diphenylcyclopropyl)methanol." ulisboa.pt. 3

• ResearchGate. "Selective Production of Methanol from Methane and Molecular Oxygen at Atmospheric Temperature and Pressure Using Methane Monooxygenases." researchgate.net. 2

• ACS Publications. "Ring-Opening in the Actinide Cyclopropyl Complexes [Cp3U(2,2-Diphenylcyclopropyl)]n− (n = 0, 1)." Organometallics. 1

• ACS Publications. "Absolute Rate Constants for Alkoxycarbonyl Radical Reactions." Journal of the American Chemical Society. 4

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. repositorio.ulisboa.pt [repositorio.ulisboa.pt]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Low Yields in Simmons-Smith Cyclopropanation of Diphenyl Alkenes

Welcome to the Technical Support Center. This guide is specifically engineered for researchers, application scientists, and drug development professionals encountering stalled reactions or low yields (<30%) during the cyclopropanation of sterically encumbered and electronically deactivated diphenyl alkenes (e.g., 1,1-diphenylethylene, stilbene derivatives).

By synthesizing mechanistic causality with field-proven methodologies, this guide provides self-validating protocols to bypass the limitations of classical carbenoid chemistry.

Diagnostic Workflow

Diagnostic workflow for optimizing Simmons-Smith cyclopropanation of hindered alkenes.

Troubleshooting Guide & FAQs

Q1: Why does the classical Simmons-Smith reaction (Zn-Cu couple / CH₂I₂) fail or give exceptionally low yields with diphenyl alkenes? A1: The failure stems from a dual penalty of steric hindrance and electronic deactivation. Mechanistically, the classical Simmons-Smith reagent (IZnCH₂I) is a bulky, relatively mild electrophile[1]. Diphenyl alkenes present significant steric bulk that physically blocks the cheletropic, butterfly-like transition state required for methylene transfer. Furthermore, the phenyl rings delocalize the alkene's π -electrons, reducing its nucleophilicity[2]. Because the classical heterogeneous Zn-Cu system generates the carbenoid slowly, the carbenoid often decomposes via the Schlenk equilibrium or polymerizes before it can react with the sluggish substrate.

Q2: Which carbenoid modification is best suited to overcome this steric hindrance? A2: You must transition from a heterogeneous to a homogeneous carbenoid system. The Furukawa modification replaces the Zn-Cu couple with diethylzinc (Et₂Zn)[1]. This generates a highly soluble and more reactive carbenoid (EtZnCH₂I)[3]. For even greater reactivity against sterically encumbered substrates, the Denmark modification utilizes chloroiodomethane (ClCH₂I) with Et₂Zn to generate a more electrophilic carbenoid (EtZnCH₂Cl)[4].

Q3: My diphenyl alkene also contains electron-withdrawing groups (EWGs), and the Furukawa modification is failing. What is the next step? A3: For highly deactivated, electron-deficient diphenyl alkenes, the Shi modification is the gold standard[5]. By adding trifluoroacetic acid (TFA) to Et₂Zn and CH₂I₂, you generate a highly reactive zinc carbenoid species: CF₃COOZnCH₂I[6]. The strongly electron-withdrawing trifluoroacetate ligand significantly increases the electrophilicity of the zinc center, forcing the cyclopropanation of unreactive double bonds[5].

Q4: I am observing a white precipitate and unreacted starting material during the Furukawa/Shi modifications. How do I fix this? A4: The white precipitate is typically zinc iodide (ZnI₂) or polymeric carbenoid degradation products, indicating that the carbenoid is decomposing faster than it reacts. Causality & Solution: Alter the order of addition. Do not pre-form the carbenoid. Instead, dissolve your diphenyl alkene and CH₂I₂ in anhydrous dichloromethane (DCM), cool to 0 °C, and add Et₂Zn dropwise. This ensures the carbenoid is trapped by the alkene the exact moment it is generated in situ, minimizing side reactions[2].

Quantitative Data: Carbenoid Modification Comparison

To select the appropriate methodology, compare the reactivity profiles of the standard modifications against diphenyl alkene substrates:

Modification	Reagents	Active Carbenoid Species	Relative Electrophilicity	Typical Yield (Diphenyl Alkenes)	Primary Byproduct Risk
Classical	Zn-Cu, CH₂I₂	IZnCH₂I	Low	< 20%	Unreacted starting material
Furukawa	Et₂Zn, CH₂I₂	EtZnCH₂I	Moderate	40% - 65%	Carbenoid polymerization
Denmark	Et₂Zn, ClCH₂I	EtZnCH₂Cl	High	60% - 80%	Halogen exchange
Shi	TFA, Et₂Zn, CH₂I₂	CF₃COOZnCH₂I	Very High	75% - 95%	Acid-catalyzed side reactions

Self-Validating Experimental Protocol: The Shi Modification

Because diphenyl alkenes are notoriously unreactive, the Shi modification is the most robust protocol for drug development workflows. This protocol incorporates self-validating checkpoints to ensure reagent integrity.

Reagents Required:

• Diphenyl alkene substrate (1.0 equiv)

• Diethylzinc (Et₂Zn, 1.0 M in hexanes, 2.0 equiv)

• Diiodomethane (CH₂I₂, 2.0 equiv)

• Trifluoroacetic acid (TFA, 2.0 equiv)

• Anhydrous Dichloromethane (DCM)

Step-by-Step Methodology:

• Anhydrous Setup & Substrate Preparation:

  • Flame-dry a 3-neck round-bottom flask under a continuous flow of ultra-high purity Argon.

  • Dissolve the diphenyl alkene (1.0 equiv) in anhydrous DCM (0.2 M concentration).

  • Validation Check: Inject 1 drop of Et₂Zn into the flask. If a brief white fume appears and dissipates, the solvent is sufficiently anhydrous. If continuous fuming or bubbling occurs, moisture is present; discard and re-dry the solvent.

• In-Situ Carbenoid Generation (Order of Addition is Critical):

  • Cool the reaction flask to 0 °C using an ice-water bath.

  • Add CH₂I₂ (2.0 equiv) directly to the alkene solution.

  • Slowly add Et₂Zn (2.0 equiv) dropwise via a syringe pump over 15 minutes.

  • Causality: Adding Et₂Zn to the alkene/CH₂I₂ mixture prevents the premature accumulation and subsequent degradation of the carbenoid.

• Electrophilic Activation (TFA Addition):

  • In a separate flame-dried vial, prepare a solution of TFA (2.0 equiv) in 2 mL of anhydrous DCM.

  • Add the TFA solution dropwise to the main reaction flask at 0 °C.

  • Validation Check: A transient white slurry may form, which should partially dissolve as the highly reactive CF₃COOZnCH₂I species is generated[5].

• Reaction Monitoring & Quenching:

  • Allow the reaction to slowly warm to room temperature and stir for 2–4 hours.

  • Validation Check: Monitor via TLC (UV light). Diphenyl alkenes are highly UV-active; the resulting cyclopropane will have a shifted Rf value and altered UV absorbance.

  • Once complete, quench the reaction carefully by adding saturated aqueous NH₄Cl at 0 °C to destroy unreacted organozinc species.

• Workup:

  • Extract the aqueous layer with DCM (3x). Wash the combined organic layers with saturated NaHCO₃, followed by brine. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

References

• Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review - PMC. nih.gov. Available at:[Link]

• Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review - MDPI. mdpi.com. Available at:[Link]

• Rapid and Safe Continuous‐Flow Simmons‐Smith Cyclopropanation using a Zn/Cu Couple Column. uam.es. Available at:[Link]

• Preparation of a Storable Zinc Carbenoid Species and Its Application in Cyclopropanation, Chain Extension, and [2,3]-Sigmatropic Rearrangement Reactions | The Journal of Organic Chemistry. acs.org. Available at:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. repositorio.uam.es [repositorio.uam.es]
• 3. Simmons-Smith Cyclopropanation Reaction | TCI EUROPE N.V. [tcichemicals.com]
• 4. mdpi.com [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting the Removal of Unreacted 3,3-Diphenylallyl Alcohol

Target Audience: Researchers, scientists, and drug development professionals. Subject: Post-reaction purification and isolation strategies for complex mixtures containing unreacted 3,3-diphenylallyl alcohol (CAS: 4801-14-3).

Part 1: Diagnostic Overview & Physical Properties

Removing unreacted 3,3-diphenylallyl alcohol from a product mixture is a notorious bottleneck in organic synthesis. As a Senior Application Scientist, I frequently see researchers lose product yield by relying on standard aqueous workups or brute-force distillation. To understand why these standard methods fail, we must analyze the molecule's physical properties and the causality behind its behavior in separation matrices.

Table 1: Physical Properties & Separation Causality

Property	Value	Causality & Implication for Purification
Molecular Weight	210.27 g/mol	Too heavy for simple evaporation; requires high-vacuum techniques.
Boiling Point	~372 °C (760 mmHg)	Vacuum distillation often fails or requires extreme heat (>150 °C at 1 Torr) [1], risking thermal degradation of complex drug intermediates.
LogP (Lipophilicity)	3.11 - 3.60	Highly lipophilic [2]. It will partition almost exclusively into the organic layer (DCM, EtOAc) during standard aqueous washes, rendering brine/water workups ineffective.
Functional Groups	Allylic OH, gem-diphenyl	The bulky phenyl rings mask the polarity of the hydroxyl group, causing unpredictable Rf values and co-elution during chromatography. However, the conjugated system is highly UV-active, aiding in TLC/HPLC monitoring.

Part 2: Purification Decision Matrix

Before proceeding with a protocol, you must evaluate the chemical stability and functional groups of your target product. Use the workflow below to determine the most efficient, self-validating purification strategy.

Workflow for selecting the optimal separation strategy for 3,3-diphenylallyl alcohol.

Part 3: Targeted Solutions & Protocols (FAQs)

Q1: My target molecule lacks reactive hydroxyl or amine groups. What is the most efficient chemical removal method?

Expert Insight: If your product is chemically orthogonal to alcohols, the most robust approach is Chemical Derivatization using succinic anhydride.

Causality: Succinic anhydride selectively reacts with the allylic alcohol to form a succinate half-ester [3]. This introduces a highly polar carboxylic acid moiety to the previously lipophilic impurity. This fundamentally alters its partition coefficient, allowing the byproduct to be extracted into a mild aqueous base, leaving your non-polar target product untouched in the organic phase [4].

Protocol: Succinic Anhydride Derivatization

• Reagent Addition: Dissolve the crude mixture in anhydrous dichloromethane (DCM). Add 1.5–2.0 equivalents of succinic anhydride, 2.0 equivalents of pyridine, and 0.1 equivalents of 4-dimethylaminopyridine (DMAP).

• Reaction & Validation: Stir the mixture at room temperature for 2–4 hours. Self-Validation Step: Monitor the reaction via TLC (UV detection at 254 nm). The reaction is complete when the distinct 3,3-diphenylallyl alcohol spot disappears and is replaced by a baseline spot (the half-ester).

• Acid Wash: Transfer the mixture to a separatory funnel. Wash the organic layer with 1M HCl (3 × 20 mL) to protonate and remove pyridine and DMAP.

• Base Wash (Extraction): Wash the organic layer with saturated aqueous NaHCO₃ (3 × 20 mL). The basic environment deprotonates the succinate half-ester, pulling the 3,3-diphenylallyl impurity entirely into the aqueous layer.

• Recovery: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo to isolate your pure target product.

Q2: My product is acid/base sensitive, making aqueous workups risky. Are there solid-phase options?

Expert Insight: Yes. When aqueous washes threaten the integrity of your product, Isocyanate Scavenger Resins (e.g., polystyrene-supported isocyanate) are the superior choice [5].

Causality: The isocyanate functional groups covalently bind to the primary allylic alcohol, forming a stable carbamate linkage [6]. By tethering the impurity to a macroscopic polymer bead, you transform a complex chemical separation into a simple mechanical filtration.

Protocol: Solid-Phase Scavenging

• Resin Addition: Dissolve the crude mixture in anhydrous DCM or THF. Add 3–4 equivalents of isocyanate scavenger resin relative to the estimated molar amount of unreacted 3,3-diphenylallyl alcohol.

• Incubation: Agitate the mixture gently at room temperature for 12–16 hours. Crucial Note: Use an orbital shaker or an overhead stirrer. High-speed magnetic stirring will mechanically crush the resin beads, clogging your filter later.

• Filtration: Filter the suspension through a sintered glass funnel (medium porosity) or a tightly packed Celite pad.

• Washing & Recovery: Wash the resin cake thoroughly with excess DCM to ensure complete elution of your target product. Evaporate the combined filtrates to yield the purified compound.

Q3: My target product also contains a hydroxyl group, ruling out derivatization and scavengers. How should I optimize chromatography?

Expert Insight: If both your product and the impurity possess reactive nucleophiles, you must rely on Flash Column Chromatography .

Causality: 3,3-diphenylallyl alcohol has a deceptive polarity profile. While the hydroxyl group interacts strongly with silica, the massive steric bulk and lipophilicity of the gem-diphenyl group prevent deep intercalation into the silica pores. Consequently, it often elutes much faster than smaller, less bulky primary alcohols.

Protocol: Optimized Chromatography

• Stationary Phase Preparation: Use high-resolution silica gel (230–400 mesh). To prevent the allylic alcohol from tailing, pre-treat the silica slurry with 1% triethylamine (TEA) in hexanes, then flush with pure hexanes before loading.

• Sample Loading: Dry-load the crude mixture by dissolving it in minimal DCM, adding a small amount of silica, and evaporating to a free-flowing powder. This ensures a perfectly narrow loading band.

• Elution: Utilize a very shallow step-gradient. Start with 100% Hexanes and increase polarity by 1–2% increments of Ethyl Acetate (e.g., 0% → 2% → 5% EtOAc).

• Fraction Analysis: Monitor fractions using UV detection (254 nm). The extensive conjugation of the diphenyl system makes the impurity highly visible, allowing for precise fraction pooling.

References

• 3,3-diphenylprop-2-en-1-ol Physical Properties.LookChem.
• 3,3-diphenylprop-2-en-1-ol Chemical Data.ChemSrc.
• Derivatization of hydroxyl functional groups for liquid chromatography.ResearchGate.
• Structural features of xylan dictate reactivity and functionalization potential for bio-based materials.PMC.
• Light Fluorous-Tag-Assisted Synthesis of Oligosaccharides.ResearchGate.
• Alternative workup procedures for 3-Phenylpropanoyl.BenchChem.

Sources

• 1. 3,3-diphenylprop-2-en-1-ol | CAS#:4801-14-3 | Chemsrc [chemsrc.com]
• 2. lookchem.com [lookchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Structural features of xylan dictate reactivity and functionalization potential for bio-based materials - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Large-Scale Cyclopropanation Exotherm Control

Welcome to the Process Chemistry Technical Support Center. As a Senior Application Scientist, I have designed this resource to address the critical thermal hazards associated with scaling up cyclopropanation reactions. Whether you are utilizing zinc carbenoids (Simmons-Smith) or diazo compounds, transitioning from a 50 mL flask to a 50 L reactor fundamentally alters heat transfer dynamics. This guide provides causality-driven troubleshooting, self-validating protocols, and continuous flow strategies to ensure safe and reproducible scale-up.

The Causality of Cyclopropanation Exotherms

To control an exotherm, you must first understand its mechanistic origin. Cyclopropanation reactions on a multi-kilogram scale typically fail due to two primary thermal phenomena:

• Delayed Initiation & Reagent Accumulation (Simmons-Smith): The formation of the active zinc carbenoid (e.g., IZnCH2​I ) from diiodomethane and zinc is highly exothermic. If the zinc surface is passivated by oxides, the reaction will not initiate immediately. In a batch setting, operators may mistakenly continue dosing reagents. When the oxide layer is finally breached, the accumulated inventory reacts simultaneously, leading to an uncontrollable adiabatic temperature rise, solvent boil-off, and thermal runaway[1].

• Autocatalytic Decomposition (Diazo Compounds): Reagents like ethyl diazoacetate (EDA) are highly energetic. The extrusion of nitrogen gas during metal-catalyzed cyclopropanation is massively exothermic. In large batch reactors, the surface-area-to-volume ratio is insufficient to remove this heat, risking rapid pressurization and explosive decomposition[2].

Logical flow of Simmons-Smith thermal runaway vs. controlled scale-up.

Troubleshooting Guide & FAQs

Q1: My Simmons-Smith reaction stalls upon initial reagent dosing, then rapidly boils over. How do I establish a self-validating initiation sequence? A1: This is the classic "delayed initiation" trap. Do not dose the bulk of your dihalomethane until initiation is definitively confirmed. Causality: Unactivated zinc powder possesses an inert oxide layer. You must chemically activate the zinc (e.g., using TMSCl, 1,2-dibromoethane, or DIBAL-H) and add a small "tracer" amount (e.g., 5% of the total volume) of the dihalomethane. Solution: A self-validating protocol requires the operator to observe a distinct initial exotherm (a temperature bump of 2–5 °C) before commencing the main continuous feed. If the temperature does not rise, stop dosing immediately and re-evaluate zinc activation[1].

Q2: We are scaling up an EDA-mediated cyclopropanation to 10 kg/day . Batch reactors are failing safety reviews due to N2​ evolution and heat generation. What is the alternative? A2: Transition to continuous flow chemistry. Batch accumulation of EDA is fundamentally unsafe above ~3 kg due to its poor thermal stability[2]. Causality: Microreactors provide a massive surface-area-to-volume ratio, allowing for near-instantaneous heat dissipation. Solution: By utilizing a continuous flow setup, you can generate EDA in situ from glycine ethyl ester and sodium nitrite, extract it inline into an organic phase (like toluene), and immediately feed it into a second flow reactor containing the alkene and catalyst. This limits the steady-state inventory of hazardous diazo species to mere grams at any given time, enabling safe production of up to 10 kg/day [2][3].

Q3: How do we manage the highly exothermic quench of the Simmons-Smith reaction? A3: Quenching unreacted zinc carbenoids and excess zinc with aqueous acid or ammonium chloride generates significant heat and hydrogen gas. Solution: On scale, reverse quenching is mandatory: dose the active reaction mixture into a chilled, well-stirred quench solution rather than adding the quench to the reactor. Alternatively, modern flow chemistry utilizes a two-stage cross-flow extraction to simultaneously quench and remove zinc salts continuously, entirely avoiding batch quench exotherms[1].

Continuous flow workflow for safe EDA generation and cyclopropanation.

Experimental Protocols

Protocol A: Self-Validating Temperature-Controlled Simmons-Smith (Semi-Batch)

Purpose: To prevent thermal runaway via controlled dosing and validated initiation.

• Reactor Preparation: Purge a jacketed reactor with Argon. Charge with activated Zinc powder (1.5 eq) and the alkene substrate (1.0 eq) in a suitable solvent (e.g., CPME or ether)[1].

• Temperature Baseline: Set the jacket temperature to 0 °C. Allow the internal temperature to stabilize and record the baseline.

• Initiation Validation (Critical Step): Add a catalytic amount of TMSCl (0.01 eq) followed by exactly 5% of the total required diiodomethane ( CH2​I2​ ).

• Observation: Halt all additions. Monitor the internal thermocouple. Do not proceed until a distinct exotherm (ΔT = +2 to 5 °C) is observed, confirming zinc carbenoid formation.

• Controlled Dosing: Once the temperature returns to baseline, begin dosing the remaining CH2​I2​ via a programmable syringe pump. The dosing rate must be dynamically linked to the internal temperature, ensuring the exotherm never exceeds the cooling capacity of the jacket.

• Reverse Quench: Upon completion, transfer the reaction mixture dropwise into a secondary vessel containing a vigorously stirred, pre-chilled (0 °C) saturated aqueous NH4​Cl solution.

Protocol B: Continuous Flow Synthesis of Ethyl Diazoacetate (EDA)

Purpose: To safely generate and utilize EDA without isolating explosive intermediates[3][4].

• Precursor Feed: Prepare Feed A (Glycine ethyl ester hydrochloride + acetic acid in water) and Feed B (Sodium nitrite in water).

• Diazotization: Pump Feed A and Feed B into a microchannel reactor maintained at 9.8 °C. Maintain a precise residence time of ~135 seconds to maximize diazotization yield while preventing diazonium salt decomposition[3].

• In-line Separation: Route the effluent into a two-channel microseparator, introducing toluene to extract the newly formed EDA into the organic phase, separating it from the aqueous waste to minimize product degradation[3].

• Telescoped Cyclopropanation: Feed the resulting 15 wt% EDA/toluene solution directly into a secondary heated flow reactor containing the target alkene and transition metal catalyst (e.g., Rh or Cu based).

• Collection: Collect the cyclopropanated product at the outlet, completely bypassing the isolation of neat EDA[2].

Quantitative Data Summary

The following tables summarize the critical thermal and operational parameters when transitioning from batch to flow, highlighting the safety margins gained.

Table 1: Process Parameters for Continuous EDA Synthesis vs. Batch

Parameter	Traditional Batch	Continuous Flow Microreactor	Causality / Advantage
Max Safe Scale	~3 kg / batch	>10 kg / day	Flow eliminates bulk accumulation of unstable diazo species[2].
Residence Time	Hours	~135 seconds	Rapid mixing in flow prevents over-oxidation by excess sodium nitrite[3].
Reaction Temp	-5 °C to 0 °C	9.8 °C	Superior heat transfer in microchannels allows slightly higher, more efficient operating temps[3].
EDA State	Neat (Explosion Risk)	15 wt% in Toluene	In-line extraction immediately dilutes EDA to a transport-safe concentration[2].

Table 2: Thermal Management in Simmons-Smith Scale-Up

Parameter	Uncontrolled Batch	Dosing-Controlled Semi-Batch	Packed-Bed Flow Reactor
Initiation Control	None (Risk of accumulation)	Self-validating 5% tracer dose	Continuous activation over Zn/Cu bed[1]
Heat Dissipation	Poor (Low surface area)	Moderate (Jacket cooling)	Excellent (High surface-area-to-volume)
Quench Exotherm	Extreme (In-vessel quench)	Managed (Reverse quench)	Eliminated (In-line cross-flow extraction)[1]

References

• Go with the flow - SCI Source: Society of Chemical Industry (soci.org) URL:[Link]

• Organic Synthesis in Continuous Flow - Radboud Repository Source: Radboud University (ru.nl) URL:[Link]

• A Continuous Manufacturing Line Generating Organozinc Species in Flow: Enhancing the Simmons-Smith Reaction Including Post-Reaction Processing Source: Organic Process Research & Development, ACS Publications (acs.org) URL:[Link]

• Continuous Flow Synthesis of Ethyl Diazoacetate and CFD Analysis of Micromixing Efficiency in a Microreactor Source: Industrial & Engineering Chemistry Research, ACS Publications (acs.org) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. SCI: Go with the flow [soci.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. repository.ubn.ru.nl [repository.ubn.ru.nl]

Technical Support Center: Handling Viscous Cyclopropyl Methanol Derivatives

Welcome to the Technical Support Center. Handling cyclopropyl methanol derivatives during chemical workup presents a unique intersection of physical and chemical challenges. For researchers and drug development professionals, the high viscosity of these compounds frequently leads to intractable emulsions during liquid-liquid extraction. Furthermore, the inherent ring strain of the cyclopropyl group makes these molecules highly susceptible to acid-catalyzed degradation.

This guide provides field-proven, mechanistically grounded troubleshooting protocols to ensure high-yield, high-purity isolation of viscous cyclopropyl methanols.

Part 1: Mechanistic Insight – The Causality of Degradation

Before addressing physical handling issues, it is critical to understand the chemical vulnerability of cyclopropyl methanols. When exposed to even mildly acidic conditions (e.g., unbuffered silica gel, trace HCl in halogenated solvents, or acidic aqueous washes), the hydroxyl group is protonated and leaves as water.

This generates a cyclopropylcarbinyl cation, which exists in a rapid equilibrium with a non-classical bicyclobutonium ion[1][2]. Nucleophilic attack (often by water during an aqueous workup) on these intermediate species leads to a complex mixture of the desired product, ring-opened homoallylic alcohols, and ring-expanded cyclobutyl derivatives[2][3]. Understanding this causality dictates that all workup procedures must strictly avoid acidic environments [4].

Caption: Acid-catalyzed cyclopropylcarbinyl rearrangement pathway.

Part 2: Troubleshooting FAQs & Experimental Protocols

Q1: I am experiencing an unbreakable emulsion during the aqueous workup of my viscous cyclopropyl methanol. How do I resolve this?

Causality: Emulsions in these systems are stabilized by two factors: the high viscosity of the organic phase (which prevents droplet coalescence) and the amphiphilic nature of the product (the hydrophilic hydroxyl group paired with a hydrophobic hydrocarbon framework).

Protocol: Emulsion Breaking via Brine and Celite® Filtration This protocol is a self-validating system; if the emulsion is caused by fine particulates or density similarities, the mechanical shear of filtration combined with osmotic pressure will force a clear phase separation[5][6].

• Stand and Assess: Allow the separatory funnel to stand for 10-15 minutes. Do not shake vigorously; use gentle swirling.

• Osmotic Destabilization: Add a volume of saturated aqueous NaCl (brine) equal to 10-20% of the aqueous layer volume. The increased ionic strength reduces the solubility of the organic compound in the aqueous phase, driving phase separation[5].

• Mechanical Shear (If Emulsion Persists): Prepare a Büchner funnel with a tightly packed pad of Celite® (diatomaceous earth). Wet the pad with your extraction solvent (e.g., MTBE or EtOAc).

• Filtration: Vacuum filter the entire biphasic emulsion directly through the Celite® pad. The high surface area of the diatomaceous earth physically breaks the stabilized droplets and strips out fine particulates[5][7].

• Phase Separation: Transfer the filtrate back to a clean separatory funnel. The phases will now separate into two distinct, clear layers.

Q2: My NMR shows homoallylic impurities after concentration. How do I prevent ring-opening during workup?

Causality: Trace acids in the extraction solvent (e.g., chloroform degrading to HCl) or slight heating during rotary evaporation provides the activation energy necessary to trigger the cyclopropylcarbinyl rearrangement[3][4].

Protocol: Mild Basic Workup and Buffered Extraction

• Alkaline Quench: Quench the crude reaction mixture strictly at 0 °C using a mild aqueous base (e.g., saturated NaHCO₃) rather than water or NH₄Cl. Verify the aqueous layer pH is > 7.5.

• Solvent Selection: Perform liquid-liquid extractions using MTBE or EtOAc. Strictly avoid halogenated solvents like DCM or Chloroform, which can generate trace HCl over time.

• Buffered Drying: During the drying step, add a small amount (approx. 5% w/w) of solid anhydrous K₂CO₃ or Na₂CO₃ alongside your primary drying agent (Na₂SO₄). This guarantees the organic layer remains strictly non-acidic prior to concentration.

• Cold Concentration: Concentrate under reduced pressure using a water bath set no higher than 25–30 °C to prevent thermal activation of the rearrangement[4].

Q3: The isolated product is an extremely viscous oil that traps solvent (e.g., EtOAc, THF). High vacuum isn't removing it. What is the best practice?

Causality: The high viscosity creates a severe diffusion barrier. Volatile solvent molecules become trapped within the polymer-like matrix of the viscous oil and cannot reach the surface to evaporate, even under high vacuum (≤ 0.1 Torr).

Protocol: Azeotropic Solvent Exchange and Sparging

• Solvent Exchange: Dissolve the viscous crude oil in a low-boiling, non-polar solvent that does not strongly hydrogen bond (e.g., pentane or heptane).

• Co-evaporation: Evaporate the mixture on the rotary evaporator. The expanding low-boiling solvent physically disrupts the matrix and carries away the trapped polar solvents via azeotropic/co-evaporation effects. Repeat this step 2-3 times.

• Mechanical Agitation: Transfer the oil to a round-bottom flask, apply high vacuum, and gently warm to 30 °C while stirring vigorously with a magnetic stir bar. The mechanical agitation continuously breaks the surface tension, allowing trapped vapors to escape without requiring destructive heating.

Caption: Workflow for extraction and purification of viscous cyclopropyl methanols.

Part 3: Quantitative Data Summaries

Table 1: Effectiveness of Emulsion Breaking Techniques for Viscous Alcohols

Technique	Causality / Mechanism	Effectiveness	Risk to Product
Brine Addition (10-20% vol)	Increases ionic strength, reducing organic solubility in the aqueous phase.	High	Low
Celite® Filtration	High surface area breaks stabilized droplets and removes fine particulates.	Very High	Low
Centrifugation	Applies g-force to separate phases based on density differences.	High (Small vols)	Low
Acid Addition	Alters pH to break amphiphilic stabilization.	Low	CRITICAL RISK (Rearrangement)

Table 2: Stability of Cyclopropyl Methanol Derivatives Across pH Ranges

pH Range	Dominant Species	Stability	Recommended Action
< 4.0	Cyclopropylcarbinyl Cation	Highly Unstable (Rapid Rearrangement)	Avoid completely during workup.
4.0 - 7.0	Protonated Alcohol Equilibrium	Moderately Unstable	Do not heat; minimize exposure time.
7.5 - 10.0	Neutral Cyclopropyl Methanol	Highly Stable	Optimal Workup Range (Use NaHCO₃).
> 10.0	Alkoxide (Partial)	Stable	Safe, but may cause ester hydrolysis if applicable.

Part 4: References

• Technical Support Center: Troubleshooting Emulsions in 1-Nitropropan-2-ol Reaction Workups. Benchchem.

• Nature-Inspired Asymmetric Rearrangement of Cyclopropylcarbinyl Cation. ResearchGate.

• Effective Emulsion Breaking Methods. Scribd.

• Nature-inspired catalytic asymmetric rearrangement of cyclopropylcarbinyl cation. NIH.

• The chemistry of thujone. XIX. Acid-promoted ring cleavage of thujone-derived cyclopropylcarbinols. Canadian Science Publishing.

• Technical Support Center: Preventing Emulsion Formation in TMG Reaction Workups. Benchchem.

• Stable carbocations. 223. Degenerate cyclopropylcarbinyl cation rearrangement in 2-bicyclo[n.1.0]alkyl cations. American Chemical Society.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. scribd.com [scribd.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Stability and Purification of (2,2-diphenylcyclopropyl)methanol

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for handling (2,2-diphenylcyclopropyl)methanol during silica gel column chromatography. This guide is designed for researchers, medicinal chemists, and process development scientists who may encounter stability issues with this and structurally related compounds. We will explore the underlying chemical principles causing degradation and provide field-proven protocols to ensure the integrity of your molecule.

Executive Summary: Is (2,2-diphenylcyclopropyl)methanol Stable on Silica Gel?

In short, no. (2,2-diphenylcyclopropyl)methanol is highly susceptible to acid-catalyzed rearrangement on a standard silica gel column. The inherent acidity of silica gel, arising from surface silanol (Si-OH) groups, is sufficient to induce the degradation of this compound, leading to low recovery and the formation of impurities.[1][2] This guide provides robust troubleshooting and preventative strategies to mitigate this instability.

Frequently Asked Questions (FAQs)

Q1: Why is (2,2-diphenylcyclopropyl)methanol unstable on standard silica gel?

The instability stems from the fundamental properties of both the molecule and the stationary phase.

• Silica Gel Acidity: Standard silica gel is weakly acidic (pH ≈ 4-5) due to the presence of silanol groups on its surface.[3] These acidic sites act as proton donors.

• Molecular Structure: Cyclopropylmethanol moieties are well-known to be sensitive to acid.[4][5] The reaction is initiated by the protonation of the hydroxyl group by a surface silanol group. This is followed by the loss of a water molecule to form a cyclopropylcarbinyl carbocation. This cation is highly strained and readily undergoes a ring-opening rearrangement to form a more stable homoallylic carbocation. The presence of two phenyl groups on the cyclopropane ring further stabilizes the initial carbocation, making this compound particularly prone to this rearrangement.

Q2: What is the primary degradation product I should expect to see?

The acid-catalyzed rearrangement of (2,2-diphenylcyclopropyl)methanol results in the formation of 1,1-diphenylbut-3-en-1-ol . This transformation, known as a cyclopropylcarbinyl-homoallyl rearrangement, is a classic reaction in carbocation chemistry.

The proposed mechanism is illustrated in the diagram below.

Figure 1: Proposed mechanism for acid-catalyzed degradation on silica gel.

Q3: How can I monitor for this degradation during my experiment?

Careful monitoring by Thin Layer Chromatography (TLC) is crucial.

• Co-spotting is Key: Spot your crude reaction mixture, the purified starting material (if available), and the collected column fractions on the same TLC plate.

• Look for New Spots: The degradation product, 1,1-diphenylbut-3-en-1-ol, will have a different polarity and thus a different Rf value than your starting material. Often, the rearranged alcohol is less polar and will have a higher Rf.

• The "2D" TLC Test: To confirm if the silica itself is causing the issue, perform a two-dimensional TLC.

  • Spot the crude material in one corner of a square TLC plate.

  • Run the plate in your chosen eluent system.

  • Dry the plate completely and rotate it 90 degrees.

  • Run the plate again in the same eluent system.

  • If the compound is stable, it will remain as a single spot on the diagonal. If it degrades on the silica, you will see a new spot appearing off the diagonal.[6]

Troubleshooting Guide

This table outlines common problems encountered during the purification of (2,2-diphenylcyclopropyl)methanol and provides actionable solutions.

Observed Problem	Potential Cause	Recommended Solution
Low or no recovery of the desired product after the column. [2]	Acid-catalyzed degradation of the starting material into the rearranged product.	1. Deactivate the Silica Gel: Add 1-2% triethylamine (TEA) to your eluent system.[6][7] 2. Switch Stationary Phase: Use neutral alumina or Florisil instead of silica gel.[7]
New, unexpected spots appear on TLC of column fractions. [2]	On-column reaction is occurring. The new spot is likely the rearranged homoallylic alcohol.	Confirm the identity of the new spot via NMR or MS. Implement the solutions for low recovery immediately.
Significant peak tailing or broadening of the product peak.	Strong interaction between the slightly polar hydroxyl group and the acidic silanol sites on the silica.	Add a small amount of a polar modifier like methanol (1-5%) to the eluent. If degradation is also an issue, add TEA (1-2%) to the eluent to mask the acidic sites.[7]
Isolated product NMR shows a mixture of starting material and rearranged product.	Partial degradation occurred during chromatography. The contact time with the silica was sufficient to convert a portion of the material.	The purification has failed. Combine the fractions and re-purify using a deactivated system (e.g., silica with TEA) or an alternative stationary phase.

Preventative Strategies & Experimental Protocols

To avoid degradation, the acidic nature of the stationary phase must be addressed before purification.

Protocol 1: Column Chromatography with Deactivated Silica Gel

This is the most common and effective method for purifying acid-sensitive alcohols. The addition of a basic modifier like triethylamine (TEA) neutralizes the acidic silanol sites.[7][8]

Step-by-Step Methodology:

• Solvent System Selection:

  • Develop a suitable solvent system for your compound using standard silica gel TLC plates (e.g., Hexanes/Ethyl Acetate).

  • Once an appropriate Rf (typically 0.2-0.4) is found, prepare the bulk mobile phase and add 1-2% triethylamine by volume (e.g., for 1 L of eluent, add 10-20 mL of TEA).

  • Confirm the Rf of your compound remains suitable in the TEA-modified eluent.

• Column Packing (Slurry Method):

  • In a beaker, add the required amount of silica gel.

  • Add the TEA-containing mobile phase to create a smooth, pourable slurry.

  • Pour the slurry into your chromatography column and open the stopcock to allow the solvent to drain, settling the silica into a packed bed.

  • Crucial Step: Flush the packed column with at least 2-3 column volumes of the TEA-containing eluent. This "equilibration" step ensures all acidic sites throughout the silica bed are neutralized before the sample is introduced.[8]

  • Add a thin layer of sand to the top of the silica bed to prevent disruption.

• Sample Loading and Elution:

  • Dissolve your crude product in a minimal amount of a suitable solvent (dichloromethane or the mobile phase itself is often a good choice).

  • Carefully load the sample onto the top of the column.

  • Elute the column with the TEA-containing mobile phase, collecting fractions and monitoring by TLC.

• Post-Column Workup:

  • The collected fractions will contain triethylamine. It is volatile and can often be removed under high vacuum, but for sensitive downstream applications, an acidic wash (e.g., dilute HCl) of the combined organic fractions may be necessary.

Protocol 2: Using Alternative Stationary Phases

If deactivation is insufficient or if your compound is sensitive to base, switching to a non-acidic stationary phase is the best alternative.

• Neutral Alumina: A common choice for compounds that are sensitive to acid but stable to base. Note that the elution order of compounds can differ significantly from silica gel, so you must re-develop your solvent system using neutral alumina TLC plates.[7]

• Florisil® (Magnesium Silicate): A milder, weakly basic adsorbent that can be effective for separating sensitive compounds.[7]

The packing and running procedures for these stationary phases are analogous to those for silica gel. Always develop a new TLC method on the corresponding stationary phase before attempting a column.

References

• ResearchGate. (2014, November 4). When basification of silica gel is required, before using Column chromatography?. Retrieved from [Link]

• Reddit. (2025, July 6). Advice on neutralising silica gel for column chromatography of sensitive compounds?. r/Chempros. Retrieved from [Link]

• Nacalai Tesque, Inc. (n.d.). Silica Gel for Column Chromatography｜Products. Retrieved from [Link]

• Menzek, A. (2004). Cationic Rearrangements of an endo}-Cyclopropyl Methanol System Incorporated in a Benzonorbornadiene System. Turkish Journal of Chemistry, 28, 141-148. Retrieved from [Link]

• ResearchGate. (1970, February). Cationic Rearrangements of an endo-Cyclopropyl Methanol System Incorporated in a Benzonorbornadiene System. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Intramolecular cyclopropylmethylation via non-classical carbenium ion. Retrieved from [Link]

• TÜBİTAK Academic Journals. (2004, January 1). Cationic Rearrangements of an endo}-Cyclopropyl Methanol System Incorporated in a Benzonorbornadiene System. Retrieved from [Link]

• ResearchGate. (2025, November 26). Recent problems with silica gel chromatography. Retrieved from [Link]

• MDPI. (2012, September 27). Silica Gel-Mediated Organic Reactions under Organic Solvent-Free Conditions. Retrieved from [Link]

Sources

• 1. Silica Gel for Column Chromatography｜Products｜NACALAI TESQUE, INC. [nacalai.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 6. reddit.com [reddit.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to ¹H NMR Predictive Software: Benchmarking (2,2-Diphenylcyclopropyl)methanol

As a Senior Application Scientist, I frequently evaluate analytical software to ensure our structural elucidation workflows are both robust and accurate. In drug development, assigning the correct stereochemistry and regiochemistry to complex intermediates is non-negotiable.

This guide objectively compares the performance of two leading NMR prediction paradigms—topological fragment matching versus ensemble machine learning—using (2,2-Diphenylcyclopropyl)methanol as our benchmark molecule. This specific compound, a critical synthetic intermediate for the antiarrhythmic drug (+)-Cibenzoline[1], was selected because its highly constrained cyclopropane ring and sterically demanding gem-diphenyl groups create a severe magnetic anisotropy that heavily stress-tests predictive algorithms.

The Contenders: Predictive Paradigms

To understand the limitations and strengths of modern in silico tools, we must evaluate them against a high-fidelity empirical baseline.

• Product A: ChemDraw Professional (ChemNMR)

  • Mechanism: Relies on the HOSE (Hierarchically Ordered Spherical Description of Environment) code system. It is a 2D topological approach that predicts chemical shifts by matching concentric "spheres" of connectivity around a target atom against an empirical database[2].

• Product B: Mestrelab Mnova NMRPredict

  • Mechanism: Utilizes an Ensemble Machine Learning approach. It combines 3D conformational descriptors, neural networks, and HOSE codes to account for spatial geometries and through-space magnetic interactions[3].

• The Baseline: Empirical High-Field NMR

  • Mechanism: Physical acquisition using a 600 MHz spectrometer, providing the definitive "ground truth" for the molecule's electronic environment.

Fig 1. Workflow for benchmarking empirical NMR data against predictive software tools.

Experimental Protocols: A Self-Validating System

Trustworthiness in analytical chemistry requires self-validating protocols. Every step must contain internal checks to prevent artifactual data from skewing the comparison.

Protocol A: Empirical ¹H NMR Acquisition (Ground Truth)

• Sample Preparation: Dissolve 15 mg of high-purity (2,2-Diphenylcyclopropyl)methanol in 0.6 mL of deuterated chloroform (CDCl₃). Self-Validation: Add 0.03% v/v tetramethylsilane (TMS) as an internal zero-point reference to eliminate solvent-drift errors.

• Instrument Tuning: Insert the 5 mm Wilmad tube into a 600 MHz NMR spectrometer. Lock the magnetic field to the deuterium resonance of CDCl₃ to provide real-time field drift compensation.

• Shimming: Perform gradient shimming (Z1–Z5) to ensure absolute magnetic field homogeneity. Validation Check: The TMS peak line width must be < 0.5 Hz at half-height before proceeding.

• Acquisition: Execute a standard 1D proton pulse sequence (zg30). Set the relaxation delay (D1) to 2.0 seconds to ensure complete longitudinal relaxation, preventing integration truncation. Accumulate 16 scans.

• Processing: Apply a 0.3 Hz exponential line broadening window function, Fourier transform the FID, manually phase, and calibrate the TMS peak to exactly 0.00 ppm.

Protocol B: In Silico Prediction Workflow

• Structure Preparation: Draw the 2D structure of (2,2-Diphenylcyclopropyl)methanol. Ensure the stereochemical wedges at C1 are explicitly defined, as diastereotopic protons require exact spatial inputs.

• ChemDraw Execution: Select the structure and execute Structure > Predict 1H-NMR Shifts. Export the generated peak list.

• Mnova Execution: Import the .mol file into Mestrelab Mnova. Run the Predict > 1H NMR module, ensuring the "Ensemble" algorithm is selected and the solvent parameter is explicitly set to CDCl₃ to match the empirical dielectric constant.

Data Presentation: Comparative Performance

The table below summarizes the quantitative chemical shifts (δ in ppm) for the distinct proton environments of the cyclopropane ring and the hydroxymethyl group. The absolute error ( Δδ ) is calculated as ∣Predicted−Empirical∣ .

Proton Environment	Empirical δ (ppm)	ChemDraw δ (ppm)	Mnova δ (ppm)	Δδ ChemDraw	Δδ Mnova
Aromatic (10H)	7.15 - 7.35 (m)	7.10 - 7.40	7.18 - 7.38	~0.05	~0.03
-CH₂-OH (2H)	3.55 (dd), 3.42 (dd)	3.65 (d)	3.50 (m)	0.17	0.08
C1-H (1H)	1.85 (m)	1.60 (m)	1.78 (m)	0.25	0.07
C3-H (cis to C1-CH₂OH)	1.58 (dd)	1.10 (dd)	1.45 (dd)	0.48	0.13
C3-H (trans to C1-CH₂OH)	1.15 (dd)	0.90 (dd)	1.10 (dd)	0.25	0.05

Scientific Integrity & Logic: The Causality of Algorithmic Deviations

Why does ChemDraw exhibit a massive 0.48 ppm error for the C3-H proton, while Mnova reduces this error to 0.13 ppm? The causality lies in the physics of magnetic anisotropy and the architectural limitations of the software.

(2,2-Diphenylcyclopropyl)methanol contains a highly strained cyclopropane ring characterized by sp³-like carbons with significant p-character in the C-C bonds (Walsh orbitals). This creates a strong diamagnetic ring current. Furthermore, the C2 carbon bears two bulky phenyl rings. To minimize steric clashing with each other and the adjacent hydroxymethyl group, these phenyl rings adopt a specific "propeller" conformation.

This 3D conformation forces one of the C3 protons directly into the shielding cone of the adjacent phenyl ring's π-system, drastically shifting its resonance upfield.

• The Failure of HOSE Codes (ChemDraw): [2] are strictly 2D topological descriptors. They count the number of bonds away from the target nucleus (Sphere 1, Sphere 2, etc.). Because ChemDraw does not "see" the 3D propeller twist of the phenyl rings folding over the cyclopropane ring, it cannot calculate the through-space shielding effect, resulting in severe predictive failure for the C3 protons.

• The Success of Ensemble ML (Mnova): [3] generates 3D conformational descriptors before feeding the structure into its neural network. The algorithm has been trained on the spatial anisotropy of aromatic rings, allowing it to mathematically penalize or reward chemical shifts based on the calculated Cartesian distance between the C3 proton and the phenyl π-cloud.

Fig 2. Logical pathways of HOSE-based vs. Ensemble Machine Learning NMR prediction algorithms.

Conclusion

For drug development professionals working with conformationally rigid, sterically hindered scaffolds like (2,2-Diphenylcyclopropyl)methanol, relying solely on topological 2D prediction tools (like standard ChemDraw HOSE codes) introduces an unacceptable margin of error ( >0.4 ppm). Mnova’s Ensemble Machine Learning approach, which integrates 3D spatial awareness, provides a much closer approximation to empirical reality. However, as demonstrated by the residual 0.13 ppm error, in silico tools remain supplementary; high-field empirical acquisition remains the gold standard for absolute structural verification.

References

• Enantioselective synthesis of (+)-cibenzoline from (+)-2,2-diphenylcyclopropylmethanol Source: Tetrahedron: Asymmetry (2006) URL:[Link]

• HOSE—A novel substructure code Source: Analytica Chimica Acta (1978) URL:[Link]

• Mnova NMRPredict: Ensemble NMR Prediction Source: Mestrelab Research URL:[Link]

Sources

• 1. WO2020067684A1 - Novel method for preparing (-)-cibenzoline succinate - Google Patents [patents.google.com]
• 2. semanticscholar.org [semanticscholar.org]
• 3. Download NMR Predict - Mestrelab [mestrelab.com]

A Comparative Guide to the Infrared Spectroscopy of Cyclopropyl Alcohols

For researchers and professionals in drug development and chemical synthesis, the precise characterization of molecular structures is paramount. Infrared (IR) spectroscopy remains a cornerstone technique for identifying functional groups and understanding the structural nuances of organic molecules. This guide provides an in-depth analysis of the characteristic IR absorption bands of cyclopropyl alcohols, comparing them against common acyclic and alicyclic analogues to highlight the unique spectral signatures imparted by the highly strained cyclopropane ring.

The Foundational Principles: IR Spectroscopy of Alcohols

The IR spectrum of an alcohol is dominated by two key vibrational modes: the O-H stretch and the C-O stretch.

• O-H Stretching: The hydroxyl (O-H) group, when involved in intermolecular hydrogen bonding (as is typical in a neat or concentrated sample), gives rise to a very strong and characteristically broad absorption band in the 3600-3200 cm⁻¹ region.[1] The breadth of this band is a direct consequence of the diverse population of hydrogen-bonded molecular aggregates (dimers, trimers, polymers), each with a slightly different bond strength and, therefore, a slightly different absorption frequency.[2] In very dilute solutions in non-polar solvents, a sharp "free" O-H stretching band may be observed near 3600 cm⁻¹.

• C-O Stretching: The stretching vibration of the carbon-oxygen single bond produces a strong, sharp absorption in the fingerprint region, typically between 1260-1050 cm⁻¹.[1] The exact position of this band is highly diagnostic and can often be used to distinguish between primary (~1050 cm⁻¹), secondary (~1100 cm⁻¹), and tertiary (~1150 cm⁻¹) alcohols.

The Influence of the Cyclopropyl Ring: A Case of Strain and Hybridization

The cyclopropane ring is a unique structural motif characterized by significant ring strain (~29 kcal/mol) due to its compressed internal C-C-C bond angles of 60°, a stark deviation from the ideal sp³ tetrahedral angle of 109.5°.[3] This inherent strain has profound and predictable effects on the vibrational frequencies of adjacent bonds.

C-H Stretching: A High-Frequency Signature

In unstrained alkanes, sp³ C-H stretching vibrations typically occur in the 3000-2850 cm⁻¹ region. However, the strained C-C bonds of the cyclopropane ring possess higher p-character. To compensate, the exocyclic C-H bonds have increased s-character. Bonds with higher s-character are stronger and stiffer, thus vibrating at a higher frequency. Consequently, the C-H stretching bands of the cyclopropyl ring itself are characteristically found at higher wavenumbers, in the 3100-3000 cm⁻¹ range, a region often associated with sp² C-H bonds in alkenes and aromatics.[4]

C-O Stretching: An Upward Shift Driven by Hybridization

A similar and crucial effect is observed for the exocyclic C-O bond in cyclopropyl alcohols. The carbon atom of the ring bonded to the hydroxyl group uses orbitals with higher p-character to form the strained intra-ring C-C bonds. This leaves more s-character for the orbital forming the exocyclic C-O sigma bond.[5][6] An increase in s-character strengthens the C-O bond, increasing its force constant. A higher force constant requires more energy to excite the stretching vibration, resulting in a shift of the C-O absorption band to a higher frequency (wavenumber) compared to analogous unstrained alcohols.[5][6]

Comparative Spectral Analysis

To illustrate these principles, we will compare the IR spectrum of a primary cyclopropyl alcohol, cyclopropylmethanol , with its secondary acyclic analogue, isopropanol , and a non-strained secondary cyclic analogue, cyclohexanol .

Table 1: Comparison of Characteristic IR Absorption Frequencies (cm⁻¹) for Neat Liquid Samples

Vibrational Mode	Cyclopropylmethanol (Primary, Strained)	Isopropanol (Secondary, Acyclic)	Cyclohexanol (Secondary, Unstrained Cyclic)
O-H Stretch (H-bonded)	~3330 (broad, strong)	~3336 (broad, strong)	~3350 (broad, strong)
Cyclopropyl C-H Stretch	~3080, ~3005 (medium)	-	-
Alkyl C-H Stretch (sp³)	~2930, ~2855 (medium)	~2970, ~2875 (strong)	~2930, ~2855 (strong)
C-O Stretch	~1043 (strong)	~1128, ~1109 (strong)	~1070 (strong)
Cyclopropyl Ring Mode	~1020 (medium)	-	-

Data compiled from various sources, including PubChem and the NIST Chemistry WebBook.[7][8][9][10][11][12][13]

Analysis of Cyclopropylmethanol

The spectrum of cyclopropylmethanol clearly displays the hallmarks of the cyclopropyl group. The C-H stretches just above 3000 cm⁻¹ are immediately apparent, distinguishing it from typical saturated alcohols.[8] The C-O stretch appears at approximately 1043 cm⁻¹, which is in the expected region for a primary alcohol. However, the key comparison is with other primary alcohols not influenced by ring strain.

Comparison with Isopropanol (Acyclic Analogue)

Isopropanol, a secondary alcohol, shows its primary C-O stretching band at a significantly higher wavenumber (~1128 cm⁻¹) than cyclopropylmethanol, consistent with the general trend for secondary alcohols.[9][12][13] Its C-H stretching region is devoid of absorptions above 3000 cm⁻¹, as expected for a simple alkane framework.

Comparison with Cyclohexanol (Non-Strained Cyclic Analogue)

Cyclohexanol provides the most direct comparison for understanding the effect of ring strain. As a secondary alcohol, its C-O stretch (~1070 cm⁻¹) is at a higher frequency than the primary cyclopropylmethanol.[7][10] More importantly, if we were to compare it to a hypothetical unstrained primary cyclic alcohol, we would expect the C-O stretch of cyclopropylmethanol (~1043 cm⁻¹) to be at a slightly higher frequency due to the strengthening effect of the strained ring. The spectrum of cyclohexanol also lacks the characteristic C-H stretches above 3000 cm⁻¹, confirming its unstrained, saturated nature.[7][14]

Visualizing the Structural and Electronic Effects

Diagrams generated using Graphviz help to visualize the key structural differences and the underlying electronic principles that govern the observed IR spectral shifts.

Caption: Comparison of alcohol structures.

Caption: Causality of ring strain on C-O stretching frequency.

Experimental Protocol: Acquiring a High-Quality IR Spectrum

The following protocol details the use of a Fourier Transform Infrared (FTIR) spectrometer with an Attenuated Total Reflectance (ATR) accessory, a common and efficient method for analyzing liquid samples.

Objective: To obtain a qualitative mid-IR spectrum of a neat liquid cyclopropyl alcohol.

Materials:

• FTIR spectrometer with a diamond or zinc selenide ATR accessory.

• Sample of the liquid alcohol.

• Volatile solvent for cleaning (e.g., isopropanol or acetone).

• Lint-free laboratory wipes.

• Pasteur pipette or dropper.

Methodology:

• Instrument Preparation:

  • Ensure the FTIR spectrometer and computer are powered on. Allow the instrument to stabilize for at least 15-30 minutes to ensure thermal equilibrium of the source and detector.

  • Start the data acquisition software.

• ATR Crystal Cleaning:

  • Generously wet a lint-free wipe with isopropanol.

  • Firmly wipe the surface of the ATR crystal to remove any residual contaminants.

  • Use a second, dry lint-free wipe to dry the crystal surface completely. Ensure no solvent residue remains, as this will appear in your spectrum.

• Background Spectrum Acquisition:

  • With the clean, empty ATR accessory in place, initiate a "background scan" from the software.

  • This scan measures the ambient atmosphere (H₂O, CO₂) and the absorbance of the ATR crystal itself. The software will store this spectrum and automatically subtract it from the subsequent sample spectrum. A typical background consists of 16-32 co-added scans at a resolution of 4 cm⁻¹.

• Sample Application:

  • Using a clean Pasteur pipette, place a single drop of the cyclopropyl alcohol sample onto the center of the ATR crystal. The drop should be large enough to completely cover the crystal surface.

• Sample Spectrum Acquisition:

  • Initiate the "sample scan" from the software using the same parameters as the background scan (e.g., 16-32 scans, 4 cm⁻¹ resolution).

  • The live spectrum should appear on the screen. Once the co-adding is complete, the final spectrum will be displayed as absorbance or % transmittance versus wavenumber (cm⁻¹).

• Data Analysis and Cleaning:

  • Label the prominent peaks in the acquired spectrum, specifically identifying the broad O-H stretch, the C-H stretches (both above and below 3000 cm⁻¹), and the strong C-O stretch.

  • Save and export the data as required.

  • Thoroughly clean the ATR crystal with a solvent-wetted wipe, followed by a dry wipe, to remove all traces of the sample. The instrument is now ready for the next measurement.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 7966, Cyclohexanol. Retrieved from [Link]

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 75644, Cyclopropanemethanol. Retrieved from [Link]

• NIST/TRC Web Thermo Tables (WTT) (n.d.). Cyclopropyl carbinol. In NIST Chemistry WebBook, NIST Standard Reference Database Number 69. Retrieved from [Link]

• Pragolab s.r.o. (n.d.). Isopropanol - Database of ATR-FT-IR spectra of various materials. Retrieved from [Link]

• LibreTexts Chemistry (2021). 6.3 IR Spectrum and Characteristic Absorption Bands. Retrieved from [Link]

• Chemistry Stack Exchange (2014). Ring Strain and C=O Stretching Frequency. Retrieved from [Link]

• NIST/TRC Web Thermo Tables (WTT) (n.d.). Isopropyl Alcohol. In NIST Chemistry WebBook, NIST Standard Reference Database Number 69. Retrieved from [Link]

• Chegg (2020). Solved IR Spectrum of Cyclohexanol (Neat). Retrieved from [Link]

• LibreTexts Chemistry (2025). 12.8: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

• Wikipedia (2024). Ring strain. Retrieved from [Link]

• Master Organic Chemistry (2016). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. Retrieved from [Link]

• Almáši, M. et al. (2024). Analysis of Volatile Metabolites Using Vibrational Spectroscopy. MDPI. Retrieved from [Link]

• Carewell Pharma (2022, November 29). IR Spectroscopy || Factor Affecting vibrations || Sample Handling techniques || p2 u2 || IMA 7th sem [Video]. YouTube. Retrieved from [Link]

• LibreTexts Chemistry (2024). 6.3 IR Spectrum and Characteristic Absorption Bands. Retrieved from [Link]

Sources

• 1. 6.3 IR Spectrum and Characteristic Absorption Bands – Organic Chemistry I [kpu.pressbooks.pub]
• 2. How Vibrational Notations Can Spoil Infrared Spectroscopy: A Case Study on Isolated Methanol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ring strain - Wikipedia [en.wikipedia.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. echemi.com [echemi.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. Cyclohexanol | C6H11OH | CID 7966 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Cyclopropanemethanol | C4H8O | CID 75644 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Isopropyl alcohol(67-63-0) IR Spectrum [chemicalbook.com]
• 10. Cyclohexanol(108-93-0) IR Spectrum [chemicalbook.com]
• 11. Cyclopropyl carbinol [webbook.nist.gov]
• 12. Isopropanol – Database of ATR-FT-IR spectra of various materials [spectra.chem.ut.ee]
• 13. Isopropyl Alcohol [webbook.nist.gov]
• 14. chegg.com [chegg.com]

Performance Comparison: Combustion EA vs. Orthogonal Alternatives

Elemental Analysis of C16H16O Derivatives: A Comparative Guide to Purity Verification Methods

As a Senior Application Scientist, one of the most frequent challenges encountered in drug development and synthetic organic chemistry is unequivocally proving the bulk purity of newly synthesized compounds. For derivatives with the empirical formula C16H16O (such as specific chalcones, diarylpentanoids, or acetyl dimethylbiphenyls), the theoretical elemental composition is precisely C: 85.68%, H: 7.19%, and O: 7.13% [1].

Historically, major chemical publishers have mandated that experimental elemental analysis (EA) values must fall within ±0.4% of these theoretical values to substantiate ≥95% bulk purity[2][3]. However, relying exclusively on traditional combustion analysis can be statistically problematic due to trace solvent retention or random instrumental errors[4]. This guide objectively compares modern Dynamic Flash Combustion (CHNS/O) against orthogonal methods like High-Resolution Mass Spectrometry (HRMS), providing the causality behind experimental workflows and self-validating protocols to ensure absolute scientific integrity.

To build a robust data package for a C16H16O derivative, researchers must understand the distinct analytical outputs of different techniques. While EA measures the bulk mass fraction of elements, HRMS measures the exact mass-to-charge ratio of individual molecules[5].

Table 1: Methodological Comparison for C16H16O Purity Verification

Analytical Feature	Dynamic Flash Combustion (CHNS/O)	High-Resolution Mass Spec (HRMS)	Quantitative NMR (qNMR)
Primary Output	Bulk elemental purity (%, w/w)[6]	Exact molecular formula[5]	Structural purity & quantification
Sample Requirement	1–5 mg (Destructive)	< 1 µg (Destructive)	5–20 mg (Non-destructive)
Accuracy / Tolerance	±0.4% of theoretical value[3]	< 5 ppm mass error[5]	±1-2% relative to internal std
Sensitivity to Salts	Highly sensitive (skews C/H ratio)	Blind to non-ionizable salts	Blind to NMR-silent salts
Throughput	High (~5-10 mins/sample)	High (~2-5 mins/sample)	Medium (~15-30 mins/sample)

Insight: A failing EA result (e.g., ΔC = -0.8%) on an otherwise pure HRMS and NMR spectrum usually indicates the presence of trapped inorganic salts (like NaCl from a workup) or residual water, which lower the carbon mass fraction without altering the molecular structure[3].

Real-World Data Analysis

Below is a summary of experimental data for various C16H16O derivatives. Notice how acceptable samples strictly adhere to the ±0.4% threshold required by [3].

Table 2: Experimental vs. Theoretical EA Data for C16H16O Derivatives

Compound (Derivative)	Theoretical C (%)	Theoretical H (%)	Found C (%)	Found H (%)	Deviation (Δ)	Status
2-(4-isopropylbenzyl)phenol[7]	85.68	7.19	85.78	7.26	C: +0.10, H: +0.07	Pass
Acetyl dimethylbiphenyl isomer[1]	85.68	7.19	85.86	7.33	C: +0.18, H: +0.14	Pass
Impure Chalcone derivative (Simulated)	85.68	7.19	84.95	7.50	C: -0.73, H: +0.31	Fail (Repurify)

Self-Validating Experimental Protocols

To guarantee trustworthiness, the following protocols are designed as self-validating systems. Every step includes the underlying chemical causality to prevent mechanical "recipe-following."

Protocol A: Dynamic Flash Combustion (CHNS/O) Workflow

This method utilizes the to completely oxidize the organic sample into measurable gases[6].

• System Validation (Blank & K-Factor):

  • Action: Run an empty tin capsule, followed by three replicates of a certified reference material (e.g., Sulfanilamide).

  • Causality: The blank ensures no residual carbon in the autosampler contributes to the baseline. The standard establishes a Thermal Conductivity Detector (TCD) response factor (K-factor). If the K-factor Relative Standard Deviation (RSD) > 1%, the system automatically halts to prevent wasting valuable C16H16O samples.

• Sample Preparation:

  • Action: Weigh exactly 1.500 mg of the C16H16O derivative into a high-purity tin capsule. Add a pinch of Vanadium Pentoxide (V2O5).

  • Causality: Tin undergoes a highly exothermic oxidation when exposed to oxygen, temporarily spiking the micro-environment to ~1800°C[8]. V2O5 acts as an oxygen donor, ensuring the complete breakdown of highly stable aromatic rings and preventing refractory carbon deposition.

• Combustion & Reduction:

  • Action: Drop the capsule into a quartz reactor at 900–1000°C under a pulse of pure O2. The resulting gases are swept by Helium through a copper reduction column at 600°C[9].

  • Causality: The initial combustion converts C to CO2 and H to H2O. The copper column is critical: it scavenges unreacted O2 (which would otherwise oxidize the TCD filaments) and quantitatively reduces any formed nitrogen oxides (NOx) back to N2[9].

• Separation & Detection:

  • Action: Gases pass through a specialized GC column before reaching the TCD.

  • Causality: The GC column ensures that N2, CO2, H2O, and SO2 elute sequentially. The TCD measures the difference in thermal conductivity between these analyte gases and the pure Helium carrier gas, translating this into precise mass percentages[9].

Caption: Workflow of Dynamic Flash Combustion for CHNS/O Analysis.

Protocol B: HRMS (ESI-TOF) Formula Verification

When EA fails due to trace inorganic impurities, HRMS serves as the ultimate orthogonal proof of the molecular formula[5].

• System Validation (Carryover Check):

  • Action: Inject pure LC-MS grade Methanol before the sample.

  • Causality: Proves the Electrospray Ionization (ESI) source is free of carryover from previous runs, ensuring the detected m/z 225.1274[M+H]+ belongs exclusively to the injected sample.

• Internal Mass Calibration (Lock-Mass):

  • Action: Co-infuse the C16H16O sample with a known calibrant (e.g., Leucine Enkephalin, m/z 556.2771).

  • Causality: Time-of-flight (TOF) tubes are sensitive to minute thermal fluctuations. The software continuously adjusts the mass axis based on the known lock-mass. If the lock-mass drifts by >2 ppm, the spectrum is flagged as invalid, ensuring the <5 ppm mass accuracy required for publication.

Strategic Decision Matrix

To optimize laboratory efficiency, researchers should employ a tiered analytical strategy. Relying on a single method often leads to publication delays.

Caption: Orthogonal analytical strategy for verifying the purity of C16H16O derivatives.

References

• An International Study Evaluating Elemental Analysis ACS Central Science URL:[Link]

• CHNS Analyzer: Working Principles & Applications Scribd / Analytical Laboratory Reports URL:[Link]

• Elemental Analysis of Organic Species with Electron Ionization High-Resolution Mass Spectrometry Analytical Chemistry URL:[Link]

• Friedel–Crafts acylation of benzene derivatives in tunable aryl alkyl ionic liquids (TAAILs) Beilstein Journal of Organic Chemistry URL:[Link]

• Supporting Information: Ru-nanos at zeolite-Y for ortho-benzylation of phenols RSC Advances URL:[Link]

• Unrealistic journal requirement for chemical purity of samples Cardiff University News URL:[Link]

Sources

• 1. beilstein-journals.org [beilstein-journals.org]
• 2. An International Study Evaluating Elemental Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. cardiff.ac.uk [cardiff.ac.uk]
• 5. pubs.acs.org [pubs.acs.org]
• 6. measurlabs.com [measurlabs.com]
• 7. rsc.org [rsc.org]
• 8. ELEMENTAL MICROANALYSIS: THE STUDY OF LIFE-ASSOCIATED CHEMICAL ELEMENTS | Office for the Transfer of Research Results [ucm.es]
• 9. scribd.com [scribd.com]

Safety & Regulatory Compliance

Operational Guide: Handling, Mechanistic Application, and Disposal of (2,2-Diphenylcyclopropyl)methanol

Executive Summary

(2,2-Diphenylcyclopropyl)methanol (CAS: 37555-48-9) is a highly specialized organic alcohol frequently utilized by enzymologists and drug development professionals[1]. Beyond its identity as a synthetic intermediate, it serves as a critical product in "radical clock" assays used to probe the mechanisms of metalloenzymes, such as Cytochrome P450 and Methane Monooxygenase[2][3]. Because of its bulky, lipophilic aromatic structure, improper disposal poses environmental persistence risks. This guide synthesizes operational handling, mechanistic context, and validated disposal workflows to ensure total laboratory safety and scientific integrity.

Mechanistic Context: The Radical Clock Pathway

To understand the handling and generation of this compound, one must understand its origin in the laboratory. In advanced biochemical assays, specific radical precursors are introduced to metalloenzymes to study oxidation mechanisms.

The resulting cyclopropylcarbinyl radical undergoes an ultrafast ring-opening event (with an extraordinary rate constant of k=5×1011s−1 ) to yield exclusively (2,2-diphenylcyclopropyl)methanol[2]. This rapid rearrangement outcompetes other enzymatic processes, serving as a definitive, measurable marker for radical intermediates in enzyme active sites[2][3].

Enzymatic radical clock mechanism yielding (2,2-diphenylcyclopropyl)methanol.

Physicochemical Properties & Hazard Causality

The physical properties of (2,2-Diphenylcyclopropyl)methanol dictate its behavior in both biological assays and waste streams. The presence of two phenyl rings significantly increases its partition coefficient (LogP), meaning it will preferentially accumulate in organic solvents and lipid membranes.

Causality for Safety: Because it is highly lipophilic and features stable aromatic rings, it resists natural aqueous degradation. If released into the environment, it poses a risk of aquatic toxicity. Therefore, high-temperature incineration is the only acceptable method of ultimate destruction.

Quantitative Data Summary

Property	Value	Causality / Impact on Handling
Chemical Name	(2,2-Diphenylcyclopropyl)methanol	Standard IUPAC nomenclature.
CAS Registry Number	37555-48-9	Primary identifier for SDS and waste tracking[1].
Molecular Formula	C16H16O	High carbon-to-oxygen ratio dictates extreme lipophilicity.
Flash Point	149.2 ± 15.1 °C	Combustible but not highly flammable at room temp[1].
Halogen Content	None	Eligible for standard non-halogenated organic waste streams.

Experimental Protocol: Post-Assay Extraction and Waste Segregation

After utilizing a radical clock assay, the product must be extracted from the aqueous biological matrix and the resulting waste properly segregated.

Causality for Segregation: Mixing non-halogenated aromatic alcohols with halogenated waste alters the required incineration temperature and drastically increases disposal costs due to the risk of dioxin formation during combustion.

Step-by-Step Methodology: Extraction & Segregation

• Phase Separation: Add an equal volume of an organic extraction solvent (e.g., Ethyl Acetate or Dichloromethane) to the quenched enzymatic assay mixture.

• Agitation & Settling: Vortex the mixture for 60 seconds, then allow it to settle for 5 minutes.

  • Self-Validation Step: Visually verify phase separation. The organic layer should be distinct and clear. If an emulsion forms, centrifuge at 3000 x g for 5 minutes.

• Compound Recovery: Extract the organic layer containing the (2,2-Diphenylcyclopropyl)methanol.

• Waste Routing (Critical Step):

  • If extracted using Ethyl Acetate: Route the remaining organic waste to the Non-Halogenated Organic Waste container.

  • If extracted using Dichloromethane (DCM): Route the waste to the Halogenated Organic Waste container.

• Labeling & Storage: Clearly label the waste container with "Contains: (2,2-Diphenylcyclopropyl)methanol, [Solvent Name]". Store in a secondary high-density polyethylene (HDPE) containment bin.

Workflow for the segregation and disposal of (2,2-Diphenylcyclopropyl)methanol waste.

Step-by-Step Methodology: Spill Response and Decontamination

Due to its lipophilicity, standard aqueous cleaning is insufficient for a spill. The protocol must utilize organic solubilization to ensure complete decontamination.

• Isolation & PPE: Evacuate non-essential personnel. Don double-layered nitrile gloves (to counter lipophilic permeation), safety goggles, and a lab coat.

• Containment: Surround the spill with an inert, non-combustible absorbent material (e.g., universal spill pads or vermiculite).

• Absorption: Allow the absorbent to sit for 3-5 minutes to fully draw up the viscous liquid or solvent-dissolved compound.

• Collection: Sweep the absorbed mixture using a non-sparking tool and place it into a chemically resistant, sealable solid waste bucket.

  • Self-Validation Step: Inspect the surface under standard lighting; no oily sheen should remain.

• Surface Decontamination: Wipe the affected surface with an Ethanol or Isopropanol-soaked rag to dissolve any residual lipophilic compound, followed by a final wash with mild detergent and water.

• Disposal: Treat all cleanup materials (pads, rags, gloves) as solid hazardous waste and route to EHS for incineration.

References

• Chemsrc. "37555-48-9_(2,2-Diphenylcyclopropyl)methanol - Properties and Flash Point". Chemsrc.com. 1

• Guidechem. "C26H32O - Chemical Dictionary - Guidechem". Guidechem.com. 4

• ACS Publications. "Quantum Chemical Studies of Mechanisms for Metalloenzymes". Chemical Reviews. 2

• ACS Publications. "Direct Methane Oxidation by Copper- and Iron-Dependent Methane Monooxygenases". Chemical Reviews. 3

Sources

• 1. 37555-48-9_(2,2-Diphenylcyclopropyl)methanolCAS号:37555-48-9_(2,2-Diphenylcyclopropyl)methanol【结构式 性质 英文】 - 化源网 [chemsrc.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Page loading... [wap.guidechem.com]